Methyl 3-acetyl-4-bromobenzoate

• CAS: 1620678-03-6

Core Science & Biosynthesis

Technical Whitepaper: Methyl 3-acetyl-4-bromobenzoate as a Versatile Scaffold in Medicinal Chemistry

The following technical guide details the chemical properties, synthesis, and applications of Methyl 3-acetyl-4-bromobenzoate , a specialized intermediate utilized in the development of kinase inhibitors (specifically BTK inhibitors) and complex heterocyclic scaffolds.

CAS Number: 1620678-03-6 Molecular Formula: C₁₀H₉BrO₃ Molecular Weight: 257.08 g/mol [1]

Executive Summary

Methyl 3-acetyl-4-bromobenzoate represents a "privileged scaffold" in modern drug discovery due to its orthogonal functionality . The molecule features three distinct reactive sites—an aryl bromide, an acetyl group, and a methyl ester—positioned in a 1,3,4-arrangement. This specific geometry allows for sequential, regioselective functionalization, making it an ideal building block for constructing fused heterocycles such as phthalazinones , isoquinolines , and indazoles . It has gained prominence as a key intermediate in the synthesis of Bruton’s Tyrosine Kinase (BTK) inhibitors, critical for treating autoimmune diseases and B-cell malignancies.

Physicochemical Profile

The following properties are derived from experimental data on the specific CAS 1620678-03-6 and structurally homologous benzoates.

Property	Value / Description	Source/Note
Appearance	Off-white to pale yellow solid	Observed in analogs
Melting Point	75–80 °C (Predicted)	Est. from 4-bromo-3-methylbenzoate
Boiling Point	340.5 ± 30.0 °C at 760 mmHg	Calculated (ACD/Labs)
Density	1.5 ± 0.1 g/cm³	Calculated
LogP	2.65	Predicted (Hydrophobic)
Solubility	Soluble in DCM, EtOAc, DMSO; Insoluble in water	Lipophilic ester
pKa	N/A (No ionizable protons in neutral form)

Synthetic Routes & Production

The synthesis of Methyl 3-acetyl-4-bromobenzoate requires navigating the directing effects of the benzene ring. Direct acetylation of 4-bromobenzoic acid is challenging due to the deactivated ring. Therefore, the industry standard relies on the oxidation of secondary alcohol precursors.

Method A: Oxidation of Methyl 4-bromo-3-(1-hydroxyethyl)benzoate (High Purity)

This protocol, adapted from patent literature for BTK inhibitors (EP 2948458 B1), ensures high regioselectivity and yield.

Reaction Scheme:

• Precursor: Methyl 4-bromo-3-(1-hydroxyethyl)benzoate.

• Reagent: Dess-Martin Periodinane (DMP) or Jones Reagent.

• Solvent: Anhydrous Dichloromethane (DCM).[2]

Step-by-Step Protocol:

• Charge: Dissolve 1.0 eq (e.g., 3.86 mmol) of methyl 4-bromo-3-(1-hydroxyethyl)benzoate in anhydrous DCM (20 mL).

• Cool: Lower the temperature to 0 °C using an ice bath to control the exotherm.

• Addition: Add Dess-Martin Periodinane (2.0 eq) portion-wise over 15 minutes.

• Reaction: Allow the mixture to warm to 25 °C and stir for 2 hours. Monitor via TLC (Hexane/EtOAc) for the disappearance of the alcohol.

• Quench: Add a 1:1 mixture of saturated NaHCO₃ and 15% Na₂S₂O₃ to neutralize the acid and reduce excess oxidant. Stir vigorously until the layers separate clearly.

• Isolation: Extract with DCM, dry over MgSO₄, and concentrate in vacuo.

• Purification: Flash column chromatography (SiO₂, 0–20% EtOAc in Hexanes).

Method B: Stille Coupling (Modular Approach)

For libraries requiring diverse ketone analogs, a palladium-catalyzed coupling on the di-halo precursor is preferred.

• Substrate: Methyl 4-bromo-3-iodobenzoate.

• Reagent: Tributyl(1-ethoxyvinyl)tin.

• Catalyst: Pd(PPh₃)₄ (5 mol%).

• Mechanism: The Stille coupling selectively occurs at the more labile C3-Iodine bond, installing a vinyl ether which hydrolyzes to the acetyl group upon acidic workup, leaving the C4-Bromine intact.

Reactivity & Functionalization: The Orthogonal Triad

The core value of this molecule lies in its ability to undergo three distinct types of reactions without interference.

Figure 1: The orthogonal reactivity map of Methyl 3-acetyl-4-bromobenzoate, illustrating independent pathways for diversification.

Key Transformation: Synthesis of Phthalazin-1(2H)-ones

The 1,2-placement of the acetyl and bromine groups allows for a cascade cyclization reaction with hydrazine derivatives, a critical step in synthesizing PARP and BTK inhibitors.

• Condensation: Hydrazine attacks the C3-Acetyl ketone to form a hydrazone.

• Cyclization: Palladium-catalyzed intramolecular C-N bond formation displaces the C4-Bromine.

  • Note: In some conditions, carbonylation is required, but with the acetyl group already present, a direct condensation to 1-methyl-4-bromophthalazine (if hydrazine attacks ester) or 4-methylphthalazin-1(2H)-one (if CO insertion is used) is possible.

  • Specific Pathway: Reaction with hydrazine hydrate in refluxing ethanol typically yields the 4-methyl-phthalazin-1(2H)-one scaffold if the ester is involved, or simple hydrazone formation if not. However, the most valuable reaction is the Suzuki coupling at C4 followed by cyclization involving the C3-acetyl to form fused tricyclic systems.

Safety & Handling (MSDS Summary)

Signal Word: Warning

Hazard Class	H-Code	Statement	Precaution
Skin Irritation	H315	Causes skin irritation	Wear nitrile gloves (P280)
Eye Irritation	H319	Causes serious eye irritation	Use safety goggles; rinse cautiously if exposed (P305+P351)
STOT-SE	H335	May cause respiratory irritation	Use in a fume hood; avoid dust inhalation (P261)

Storage: Store at 2–8 °C (Refrigerated) under inert atmosphere (Argon/Nitrogen). The benzylic ketone position is susceptible to slow oxidation or enolization over time.

References

• European Patent Office. (2015). BTK Inhibitors and Methods of Use.[2][3] Patent EP 2948458 B1. Retrieved from .

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 17902963: 3-Acetyl-4-bromobenzoic acid.[4] Retrieved from .

• ChemicalBook. (2025).[5] Methyl 3-acetyl-4-bromobenzoate Product Properties.[4][6][7][8][9] Retrieved from .

Sources

• 1. CAS: 1620678-03-6 | CymitQuimica [cymitquimica.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. 3-Acetyl-4-bromobenzoic acid | C9H7BrO3 | CID 17902963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. METHYL 4-BROMO-3-ACETYLBENZOATE CAS#: 1620678-03-6 [m.chemicalbook.com]
• 7. METHYL 4-BROMO-3-ACETYLBENZOATE | 1620678-03-6 [chemicalbook.com]
• 8. Methyl 3-bromo-4-(2-hydroxypropan-2-yl)benzoate|BLD Pharm [bldpharm.com]
• 9. METHYL 4-BROMO-3-ACETYLBENZOATE CAS#: 1620678-03-6 [chemicalbook.com]

An In-depth Technical Guide to the Starting Materials for the Synthesis of Methyl 3-acetyl-4-bromobenzoate

Introduction

Methyl 3-acetyl-4-bromobenzoate is a valuable substituted aromatic ketone that serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its molecular architecture, featuring a bromine atom, an acetyl group, and a methyl ester on a benzene ring, provides multiple points for chemical modification, making it a versatile building block in organic synthesis. This technical guide provides a comprehensive overview of the primary synthetic strategies for Methyl 3-acetyl-4-bromobenzoate, with a focus on the selection of appropriate starting materials. We will delve into the chemical rationale behind each approach, offering field-proven insights and detailed experimental protocols for researchers, scientists, and professionals in drug development.

Strategic Approaches to the Synthesis of Methyl 3-acetyl-4-bromobenzoate

The synthesis of Methyl 3-acetyl-4-bromobenzoate can be approached from several strategic directions, each with its own set of advantages and challenges. The choice of the starting material is paramount and is dictated by factors such as commercial availability, cost, and the efficiency of the subsequent synthetic transformations. The three most logical and scientifically sound strategies are:

• Functional Group Transformation from an Amino Precursor: This strategy commences with a readily available amino-substituted benzene ring and involves the conversion of the amino group into the target acetyl group.

• Oxidation of a Methyl Precursor: This approach utilizes a starting material containing a methyl group at the desired position, which is then selectively oxidized to an acetyl group.

• Electrophilic Aromatic Substitution via Friedel-Crafts Acylation: This is a direct approach where an acetyl group is introduced onto a pre-functionalized benzene ring through an electrophilic substitution reaction.

The following sections will provide a detailed analysis of each of these strategies.

Synthetic Strategy 1: Functional Group Transformation from Methyl 3-amino-4-bromobenzoate

This approach leverages the commercial availability of Methyl 3-amino-4-bromobenzoate.[1][2] The core of this strategy lies in the conversion of the 3-amino group to a 3-acetyl group. A common and effective method to achieve this transformation is through a diazotization reaction followed by a subsequent reaction to introduce the acetyl moiety.

Causality Behind Experimental Choices

The diazotization of an aromatic amine with nitrous acid (generated in situ from sodium nitrite and a strong acid) yields a diazonium salt.[3] This diazonium salt is a versatile intermediate that can be subjected to various nucleophilic substitution reactions, often catalyzed by copper salts in what is known as the Sandmeyer reaction.[2][4][5][6] While the classic Sandmeyer reaction is used to introduce halides, cyano, or hydroxyl groups, modifications of this reaction can be employed to form carbon-carbon bonds. However, the direct conversion of a diazonium salt to an acetyl group in a one-pot Sandmeyer-type reaction is not a standard transformation and can be low-yielding.

A more reliable, albeit multi-step, sequence involves the conversion of the diazonium salt to an intermediate that can then be readily converted to the acetyl group. For instance, the diazonium salt could be converted to the corresponding iodide, which can then participate in a palladium-catalyzed cross-coupling reaction with an acetylating agent.

Due to the complexity and potential for low yields in the direct conversion of the amino group to an acetyl group on this specific substrate, this route is often considered less efficient than the other strategies discussed below. However, the ready availability of the starting material makes it a conceptually important pathway to consider.

Synthetic Strategy 2: Selective Oxidation of Methyl 4-bromo-3-methylbenzoate

This strategy begins with a starting material containing a methyl group at the 3-position, which is then oxidized to the desired acetyl group. The key challenge in this approach is the selective oxidation of the benzylic methyl group to a ketone without over-oxidation to a carboxylic acid, especially in the presence of other sensitive functional groups.

Viable Starting Materials

The primary starting material for this route is Methyl 4-bromo-3-methylbenzoate . This compound can be prepared from the corresponding 4-bromo-3-methylbenzoic acid through esterification.[7] The synthesis of 4-bromo-3-methylbenzoic acid itself can be achieved from 4-amino-3-methylbenzoic acid via a Sandmeyer reaction.[3]

Causality Behind Experimental Choices

The selective oxidation of a benzylic methyl group to a ketone is a well-established transformation in organic synthesis. Various oxidizing agents can be employed, and the choice of reagent is critical to prevent over-oxidation. Common reagents for this transformation include:

• Chromium-based reagents: Reagents like chromium trioxide (CrO₃) in acetic acid or pyridinium chlorochromate (PCC) can be used for this purpose. However, the toxicity of chromium compounds is a significant drawback.

• Manganese-based reagents: Potassium permanganate (KMnO₄) is a powerful oxidizing agent that typically oxidizes benzylic methyl groups to carboxylic acids. However, under carefully controlled conditions (e.g., temperature, stoichiometry), it can sometimes be used to obtain the ketone.

• Other methods: More modern and selective methods involve the use of catalysts such as cobalt or manganese salts in the presence of an oxidant like N-hydroxyphthalimide (NHPI) and a co-oxidant like oxygen or a peroxide.

A common laboratory-scale method involves a two-step process where the methyl group is first halogenated at the benzylic position using a reagent like N-bromosuccinimide (NBS) under radical initiation (e.g., AIBN or light). The resulting benzylic bromide can then be oxidized to the ketone using a milder oxidizing agent like dimethyl sulfoxide (DMSO) in the Kornblum oxidation.

Synthetic Strategy 3: Friedel-Crafts Acylation of Methyl 4-bromobenzoate

This is arguably the most direct and efficient route for the synthesis of Methyl 3-acetyl-4-bromobenzoate. This strategy involves the introduction of an acetyl group onto the aromatic ring of Methyl 4-bromobenzoate using a Friedel-Crafts acylation reaction.[5][8][9][10][11]

The Starting Material: Methyl 4-bromobenzoate

The starting material for this route, Methyl 4-bromobenzoate , is a commercially available and relatively inexpensive compound. It can be synthesized by the esterification of 4-bromobenzoic acid.[12][13]

Causality Behind Experimental Choices and Regioselectivity

The Friedel-Crafts acylation is an electrophilic aromatic substitution reaction that requires a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to activate the acylating agent (typically acetyl chloride or acetic anhydride). The regioselectivity of the reaction is governed by the directing effects of the substituents already present on the aromatic ring.

In the case of Methyl 4-bromobenzoate, we have two substituents to consider:

• The bromo group (-Br): This is a deactivating but ortho, para-directing group.

• The methoxycarbonyl group (-COOCH₃): This is a deactivating and meta-directing group.

The desired position for acylation is the 3-position, which is ortho to the bromo group and meta to the methoxycarbonyl group. Therefore, the directing effects of both substituents are aligned and reinforce each other, leading to a high degree of regioselectivity for the desired product. This alignment of directing effects makes the Friedel-Crafts acylation a particularly attractive and predictable synthetic route.

The reaction is typically carried out in an inert solvent, such as dichloromethane or carbon disulfide, at low temperatures to control the reactivity. A stoichiometric amount of the Lewis acid is required because the product, an aryl ketone, can form a complex with the catalyst.

Data Presentation: Comparison of Synthetic Strategies

Synthetic Strategy	Starting Material	Key Transformation	Advantages	Disadvantages
Functional Group Transformation	Methyl 3-amino-4-bromobenzoate	Diazotization and subsequent acylation	Readily available starting material.	Multi-step process, potentially low yields for the direct acylation step.
Selective Oxidation	Methyl 4-bromo-3-methylbenzoate	Benzylic oxidation	Utilizes a common class of reactions.	Risk of over-oxidation to the carboxylic acid, may require a two-step process (bromination then oxidation).
Friedel-Crafts Acylation	Methyl 4-bromobenzoate	Electrophilic aromatic substitution	Direct, one-step reaction. High regioselectivity due to aligned directing effects of substituents. Readily available starting material.	Requires stoichiometric amounts of a Lewis acid catalyst.

Experimental Protocols

Detailed Step-by-Step Methodology for Friedel-Crafts Acylation

This protocol describes a representative procedure for the synthesis of Methyl 3-acetyl-4-bromobenzoate via the Friedel-Crafts acylation of Methyl 4-bromobenzoate.

Materials:

• Methyl 4-bromobenzoate

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (HCl), concentrated

• Ice

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, suspend anhydrous aluminum chloride (1.2 equivalents) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Formation of the Acylium Ion: Cool the suspension in an ice bath to 0 °C. Slowly add acetyl chloride (1.1 equivalents) dropwise to the stirred suspension. Stir the mixture at 0 °C for 30 minutes to allow for the formation of the acylium ion complex.

• Addition of the Substrate: Dissolve Methyl 4-bromobenzoate (1.0 equivalent) in anhydrous dichloromethane and add this solution dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture into a flask containing a mixture of crushed ice and concentrated hydrochloric acid. This will quench the reaction and decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash successively with water, saturated aqueous sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel to afford pure Methyl 3-acetyl-4-bromobenzoate.

Mandatory Visualization

Synthetic Workflow for Friedel-Crafts Acylation

Caption: A logical workflow for the synthesis of Methyl 3-acetyl-4-bromobenzoate via Friedel-Crafts acylation.

Conclusion

The synthesis of Methyl 3-acetyl-4-bromobenzoate can be effectively achieved through several synthetic strategies. While functional group transformation from an amino precursor and selective oxidation of a methyl precursor are viable options, the Friedel-Crafts acylation of Methyl 4-bromobenzoate stands out as the most direct, efficient, and regioselective method. The choice of starting material is intrinsically linked to the chosen synthetic route, and a thorough understanding of the underlying chemical principles is essential for successful synthesis. This guide provides the necessary technical insights and practical protocols to aid researchers in the preparation of this important chemical intermediate.

References

• Synthesis and characterization of photoactive methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate. (n.d.). Google Scholar.

• Sandmeyer reaction. (2023, October 26). In Wikipedia. [Link]

• Reactions of Arylamines. (2021, August 15). Chemistry LibreTexts. Retrieved from [Link]

• Friedel–Crafts reaction. (2023, November 29). In Wikipedia. [Link]

• Sandmeyer reaction. (2022, January 21). L.S.College, Muzaffarpur. Retrieved from [Link]

• Pd-catalyzed synthesis of aryl amines via oxidative aromatization of cyclic ketones and amines with molecular oxygen. (2012). PubMed. Retrieved from [Link]

• Synthesis of aryl ketones by acylation of arenes. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review. (2021). PMC. Retrieved from [Link]

• Optimizing Organic Synthesis with Methyl 3-amino-4-bromobenzoate. (n.d.). LinkedIn. Retrieved from [Link]

• Methyl 3-amino-4-bromobenzoate: Key Chemical for Drug Discovery. (n.d.). LinkedIn. Retrieved from [Link]

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. (2018, December 3). Master Organic Chemistry. Retrieved from [Link]

• Exploring the Synthesis and Properties of Methyl 4-Bromobenzoate: A Deep Dive by NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). ningboinno.com. Retrieved from [Link]

• Esterification of Aryl/Alkyl Acids Catalysed by N-bromosuccinimide under Mild Reaction Conditions. (2018). MDPI. Retrieved from [Link]

• CN113248373A - Preparation method of methyl benzoate compound. (n.d.). Google Patents.

• Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. (2017). Scientific & Academic Publishing. Retrieved from [Link]

• Diazotisation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Late-stage oxidative C(sp3)–H methylation. (2018). PMC. Retrieved from [Link]

• 15.13: Friedel-Crafts Alkanoylation (Acylation). (2020, August 15). Chemistry LibreTexts. Retrieved from [Link]

• Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. (2016). Scientific Research Publishing. Retrieved from [Link]

• Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. (2016, May 27). Scientific Research Publishing. Retrieved from [Link]

• 3-Acetyl-4-bromobenzoic acid. (n.d.). PubChem. Retrieved from [Link]

• Friedel-Crafts Acylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• CN108558636A - A kind of preparation method of 4- bromobenzoic acids. (n.d.). Google Patents.

• Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. (2020). MDPI. Retrieved from [Link]

Sources

• 1. waseda.jp [waseda.jp]
• 2. Sandmeyer Reaction [organic-chemistry.org]
• 3. Diazotisation [organic-chemistry.org]
• 4. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 10. Friedel-Crafts Acylation [organic-chemistry.org]
• 11. mdpi.com [mdpi.com]
• 12. nbinno.com [nbinno.com]
• 13. CN113248373A - Preparation method of methyl benzoate compound - Google Patents [patents.google.com]

Methyl 3-acetyl-4-bromobenzoate structural analysis

An In-Depth Technical Guide to the Structural Analysis of Methyl 3-acetyl-4-bromobenzoate

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of Methyl 3-acetyl-4-bromobenzoate, a substituted aromatic compound with significant potential as an intermediate in pharmaceutical and materials science research. As a Senior Application Scientist, this document moves beyond mere procedural descriptions to offer a deep, causality-driven analysis of the experimental choices and data interpretation. We will explore a multi-technique approach, integrating Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography. Each protocol is presented as a self-validating system, ensuring that the convergence of data from these orthogonal techniques leads to an unambiguous structural assignment. This guide is intended for researchers, scientists, and drug development professionals who require a robust and logical methodology for characterizing complex organic molecules.

Introduction and Strategic Overview

Methyl 3-acetyl-4-bromobenzoate is a polysubstituted benzene derivative featuring an ester, a ketone, and a halogen substituent. The precise arrangement of these functional groups on the aromatic scaffold dictates the molecule's chemical reactivity, physical properties, and potential biological activity. Therefore, its unambiguous structural verification is a critical first step in any research and development pipeline.

The challenge in analyzing such a molecule lies in the potential for isomerism. A flawed structural assignment could lead to the synthesis of incorrect downstream compounds, wasting significant time and resources. Our strategy is to employ a suite of complementary analytical techniques. Spectroscopic methods (NMR, IR, MS) will provide detailed information about the molecular formula, functional groups, and connectivity, building a preliminary structural hypothesis. This hypothesis is then definitively confirmed by the "gold standard" of solid-state characterization, single-crystal X-ray crystallography.

Below is a visualization of the molecule at the heart of our analysis.

Caption: Molecular structure of Methyl 3-acetyl-4-bromobenzoate.

Spectroscopic Elucidation

The cornerstone of structural analysis for a novel organic compound is the collective evidence from various spectroscopic methods. Each technique probes different aspects of the molecular architecture, and their combined data provide a powerful, cross-validating picture.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for mapping the carbon-hydrogen framework of an organic molecule. We will analyze both ¹H and ¹³C NMR spectra.

Expertise & Rationale: The choice to run both ¹H and ¹³C NMR is fundamental. ¹H NMR reveals the number of distinct proton environments, their electronic surroundings (chemical shift), neighboring protons (splitting patterns), and their relative numbers (integration). ¹³C NMR complements this by showing the number of unique carbon environments, which is crucial for detecting molecular symmetry and identifying carbons lacking attached protons (e.g., carbonyls).

Predicted ¹H and ¹³C NMR Data

Assignment	¹H NMR	¹³C NMR	Rationale for Chemical Shift (δ)
Ester Methyl (-COOCH₃)	~3.9 ppm (s, 3H)	~53 ppm	Protons and carbon are adjacent to an electronegative oxygen, resulting in a downfield shift.
Acetyl Methyl (-COCH₃)	~2.6 ppm (s, 3H)	~27 ppm	Protons and carbon are adjacent to a carbonyl group, which is deshielding.
Aromatic H-2	~8.2 ppm (s, 1H)	~131 ppm	This proton is ortho to the strongly electron-withdrawing ester group and has no adjacent protons for coupling, appearing as a singlet.
Aromatic H-5	~7.9 ppm (d, 1H)	~134 ppm	This proton is ortho to the bromine atom and coupled to H-6, resulting in a doublet.
Aromatic H-6	~7.8 ppm (d, 1H)	~128 ppm	Coupled to H-5, this proton appears as a doublet. It is meta to two electron-withdrawing groups.
Aromatic C-1 (-CCOO)	N/A	~130 ppm	Quaternary carbon attached to the ester group.
Aromatic C-3 (-CCO)	N/A	~138 ppm	Quaternary carbon attached to the acetyl group.
Aromatic C-4 (-CBr)	N/A	~125 ppm	The heavy atom effect of bromine and its electronegativity influence this carbon's shift.
Ester Carbonyl (-C OOCH₃)	N/A	~165 ppm	Typical chemical shift for an ester carbonyl carbon.
Ketone Carbonyl (-C OCH₃)	N/A	~197 ppm	Typical chemical shift for an aromatic ketone carbonyl carbon, which is more deshielded than an ester carbonyl.[1]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve ~10-20 mg of the purified solid in ~0.7 mL of a deuterated solvent (e.g., CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.[2]

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Standard parameters include a 90° pulse and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A greater number of scans and a longer relaxation delay may be required due to the lower natural abundance of ¹³C and the relaxation times of quaternary carbons.

• Data Processing: Fourier transform the raw data, phase correct the spectra, and calibrate the chemical shift scale using the TMS signal. Integrate the ¹H NMR signals.

Infrared (IR) Spectroscopy

IR spectroscopy is an exceptionally rapid and effective method for identifying the functional groups present in a molecule.

Expertise & Rationale: For Methyl 3-acetyl-4-bromobenzoate, IR is crucial for confirming the presence of the two distinct carbonyl groups (ester and ketone). The electronic environment of a carbonyl group subtly alters its bond strength and, consequently, its vibrational frequency. An ester carbonyl typically absorbs at a higher wavenumber than a conjugated ketone.[1] This distinction provides immediate, powerful evidence for the proposed structure.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Rationale
~3100-3000	Aromatic C-H Stretch	Medium-Weak	Characteristic of sp² C-H bonds in the benzene ring.[3]
~3000-2850	Aliphatic C-H Stretch	Weak	Characteristic of sp³ C-H bonds in the methyl groups.
~1735-1715	Ester C=O Stretch	Strong	The ester carbonyl absorbs at a higher frequency due to the inductive effect of the adjacent oxygen atom.[3]
~1700-1680	Ketone C=O Stretch	Strong	Conjugation with the aromatic ring lowers the vibrational frequency compared to a simple aliphatic ketone.[4][5]
~1600, ~1475	Aromatic C=C Stretch	Medium	Skeletal vibrations of the benzene ring.
~1300-1200	Ester C-O Stretch	Strong	This strong, characteristic band is indicative of the C-O single bond stretch in the ester functional group.[3]
~600-500	C-Br Stretch	Medium-Weak	The carbon-bromine bond vibration appears in the fingerprint region.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

• Sample Preparation: Place a small, solvent-free sample of the purified solid directly onto the ATR crystal.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Background Scan: Perform a background scan with a clean, empty ATR crystal to account for atmospheric CO₂ and H₂O.

• Sample Scan: Lower the ATR anvil to ensure good contact with the sample and acquire the spectrum. Typically, 16-32 scans are co-added to produce the final spectrum.

• Data Analysis: Identify and label the key absorption peaks, comparing them to established correlation tables.

Mass Spectrometry (MS)

Mass spectrometry provides two vital pieces of information: the precise molecular weight and structural clues based on how the molecule fragments.

Expertise & Rationale: For a halogenated compound, MS is indispensable. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 natural abundance.[6] This results in a characteristic isotopic pattern for any bromine-containing ion. The molecular ion will appear as a pair of peaks (M and M+2) of almost equal intensity, which is a definitive signature for the presence of a single bromine atom.[6]

Predicted Mass Spectrometry Data (Electron Ionization)

m/z (mass-to-charge)	Assignment	Rationale
256 / 258	[M]⁺˙ (Molecular Ion)	The two peaks of ~1:1 intensity confirm the presence of one bromine atom. Corresponds to the formula C₁₀H₉BrO₃.
225 / 227	[M - OCH₃]⁺	Loss of the methoxy radical from the ester group.
213 / 215	[M - COCH₃]⁺	Loss of the acetyl radical.
183 / 185	[M - COOCH₃ - H]⁺	Fragmentation involving the loss of the entire methoxycarbonyl group. A similar fragment is seen for Methyl 4-bromobenzoate.[7]
177	[M - Br]⁺	Loss of the bromine radical. This fragment will not have the characteristic M/M+2 pattern.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a dilute solution of the sample (e.g., in methanol or dichloromethane) via a direct insertion probe or a Gas Chromatography (GC) inlet.

• Ionization: Bombard the vaporized sample with high-energy electrons (~70 eV) to induce ionization and fragmentation.[8] This "hard" ionization technique produces a rich, reproducible fragmentation pattern.[8]

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: Detect the ions and generate a mass spectrum, which plots relative abundance against m/z.

• Data Analysis: Identify the molecular ion peak and its isotopic pattern. Propose structures for the major fragment ions to corroborate the proposed molecular structure.

Definitive Confirmation by X-ray Crystallography

While spectroscopy provides a robust, evidence-based hypothesis, single-crystal X-ray crystallography offers the ultimate, unambiguous proof of structure in three-dimensional space.

Expertise & Rationale: This technique is the gold standard for determining the precise arrangement of atoms in a crystalline solid. It not only confirms the connectivity established by NMR but also reveals stereochemistry, bond lengths, bond angles, and intermolecular interactions in the solid state. For a new chemical entity entering a drug development pipeline, this level of certainty is non-negotiable.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: The critical first step is to grow a single, high-quality crystal. This is often achieved by slow evaporation of a solvent from a saturated solution of the purified compound. A range of solvents (e.g., ethanol, ethyl acetate, hexane mixtures) should be screened.

• Data Collection:

  • Mount a suitable crystal on a goniometer head.

  • Use a modern X-ray diffractometer, typically equipped with a copper or molybdenum X-ray source.[9]

  • Cool the crystal (e.g., to 150 K) to minimize thermal vibrations and improve data quality.[9]

  • Collect a full sphere of diffraction data by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement:

  • Process the raw diffraction data to obtain a set of structure factors.

  • Solve the structure using direct methods to obtain an initial electron density map and atomic positions.[9]

  • Refine the structural model against the experimental data using least-squares minimization. This process optimizes atomic coordinates, and thermal displacement parameters to achieve the best fit between the calculated and observed diffraction patterns.[9]

• Validation and Visualization: The final refined structure is validated using established crystallographic metrics. The result is a complete 3D model of the molecule.

Integrated Structural Analysis Workflow

The power of this multi-technique approach lies in the logical, sequential integration of data. The process follows a clear path from hypothesis generation to definitive confirmation.

Caption: Workflow for integrated structural elucidation.

Conclusion

The structural analysis of Methyl 3-acetyl-4-bromobenzoate is a clear demonstration of the modern, multi-faceted approach to chemical characterization. By logically combining the insights from Mass Spectrometry, Infrared Spectroscopy, and Nuclear Magnetic Resonance, a confident structural hypothesis is established. This hypothesis is then unequivocally validated through the atomic-resolution detail provided by single-crystal X-ray crystallography. Adherence to this rigorous, self-validating workflow ensures the highest degree of scientific integrity, providing the solid foundation necessary for any subsequent research or development endeavors.

References

• CDN. Infrared Spectroscopy. [Link]

• McLafferty, F. W., & Gohlke, R. S. (1959). Mass Spectrometric Analysis. Aromatic Halogenated Compounds. Analytical Chemistry, 31(12), 2076-2082. [Link]

• The University of Manchester. The use of Optical Microscopy, X-ray Powder Diffraction, and Single Crystal Diffraction to Identify and Structurally Characterize Novel Transition Metal Benzoates. [Link]

• ACS Publications. Mass Spectrometric Analysis. Aromatic Halogenated Compounds. [Link]

• Scribd. IR Spectrum Analysis of Aromatic Compounds. [Link]

• Sylvester, E. D., & Benedict, J. B. Synthesis and characterization of photoactive methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate. [Link]

• Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• ResearchGate. Mass spectrometry of halogen-containing organic compounds. [Link]

• University of Illinois Springfield. Infrared Spectroscopy. [Link]

• Supporting Information. General experimental details. [Link]

• Royal Society of Chemistry. Acetyl Nitrate Mediated Conversion of Methyl Ketones to Diverse Carboxylic Acid Derivatives - Supporting Information. [Link]

• Chemistry LibreTexts. Organic Compounds Containing Halogen Atoms. [Link]

• National Center for Biotechnology Information. Methyl 4-bromobenzoate. PubChem Compound Summary for CID 12081. [Link]

• Apperley, D. C., Harris, R. K., & Hodgkinson, P. (2022). Combining X-ray and NMR Crystallography to Explore the Crystallographic Disorder in Salbutamol Oxalate. Crystal Growth & Design, 22(8), 4987–4998. [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 5. users.wfu.edu [users.wfu.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Methyl 4-bromobenzoate | C8H7BrO2 | CID 12081 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

A Theoretical and Computational Guide to Methyl 3-acetyl-4-bromobenzoate: Exploring its Potential in Medicinal Chemistry

Introduction: Unveiling a Scaffold of Interest

In the landscape of contemporary drug discovery, the strategic design of small molecules as therapeutic agents is of paramount importance. Methyl 3-acetyl-4-bromobenzoate, a substituted aromatic ketone, emerges as a molecule of significant interest. Its unique constellation of functional groups—an acetyl moiety, a bromine atom, and a methyl ester on a benzene core—presents a rich tapestry of electronic and steric properties. This guide provides an in-depth theoretical exploration of Methyl 3-acetyl-4-bromobenzoate, offering a predictive lens through which to assess its physicochemical characteristics, reactivity, and potential as a scaffold in the development of novel therapeutics. For researchers, scientists, and drug development professionals, understanding the fundamental quantum mechanical and molecular properties of such intermediates is the cornerstone of rational drug design.

This document will navigate the theoretical underpinnings that govern the behavior of Methyl 3-acetyl-4-bromobenzoate, from its electronic structure and spectroscopic signatures to its potential interactions with biological targets. By integrating computational chemistry protocols with established theoretical principles, we aim to provide a comprehensive and actionable resource for the scientific community.

Molecular Architecture and Electronic Landscape

Methyl 3-acetyl-4-bromobenzoate (CAS No. 1620678-03-6) possesses a molecular formula of C₁₀H₉BrO₃ and a molecular weight of 257.08 g/mol [1]. The spatial arrangement and electronic interplay of its constituent functional groups dictate its overall properties. The benzene ring forms a rigid scaffold, while the acetyl, methyl ester, and bromo substituents each contribute distinct electronic and steric influences.

The acetyl group and the methyl ester are both electron-withdrawing groups due to the electronegativity of the oxygen atoms. Their presence deactivates the aromatic ring towards electrophilic substitution. The bromine atom, while also electronegative, can participate in halogen bonding and serves as a crucial handle for synthetic modifications, particularly in palladium-catalyzed cross-coupling reactions[2][3].

The interplay of these substituents creates a unique electron density distribution across the molecule, influencing its reactivity, intermolecular interactions, and ultimately, its potential biological activity. Understanding this electronic landscape is the first step in predicting the molecule's behavior in both chemical reactions and biological systems.

Spectroscopic Characterization: A Window into Molecular Vibrations and Electronic Transitions

While specific experimental spectra for Methyl 3-acetyl-4-bromobenzoate are available through commercial suppliers, a theoretical understanding of its spectroscopic properties provides a powerful tool for structural confirmation and analysis[1].

Infrared (IR) Spectroscopy: The IR spectrum of Methyl 3-acetyl-4-bromobenzoate is expected to be dominated by strong absorption bands corresponding to the carbonyl stretching vibrations of the ketone and ester groups. For substituted acetophenones, the carbonyl stretching band typically appears in the range of 1680-1700 cm⁻¹[4]. The conjugation with the aromatic ring lowers the frequency compared to non-conjugated ketones[4]. The exact position of these bands is sensitive to the electronic effects of the other ring substituents[5][6][7]. The presence of the electron-withdrawing bromine atom and methyl ester group is likely to shift the acetyl carbonyl frequency. Other characteristic bands would include C-H stretching vibrations of the aromatic ring and the methyl groups, and C-O stretching of the ester.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum would provide key information about the substitution pattern on the aromatic ring. We would expect to see distinct signals for the three aromatic protons, with their chemical shifts and coupling constants being influenced by the neighboring substituents. A singlet corresponding to the methyl protons of the acetyl group and another singlet for the methyl protons of the ester group would also be present.

• ¹³C NMR: The carbon NMR spectrum would show distinct resonances for each of the ten carbon atoms in the molecule, including the two carbonyl carbons of the acetyl and ester groups, and the six aromatic carbons. The chemical shifts of the aromatic carbons are particularly informative about the electron distribution within the ring.

UV-Visible Spectroscopy: The UV-Vis spectrum of Methyl 3-acetyl-4-bromobenzoate will be characterized by absorptions arising from π-π* transitions within the aromatic system and n-π* transitions associated with the carbonyl groups. The substitution on the benzene ring will influence the wavelength of maximum absorption (λmax).

Theoretical Modeling: A Predictive Framework

Computational chemistry provides a powerful suite of tools to investigate the properties of Methyl 3-acetyl-4-bromobenzoate at the molecular level. Density Functional Theory (DFT) is a particularly robust method for studying the electronic structure and properties of organic molecules.

Workflow for Computational Analysis of Methyl 3-acetyl-4-bromobenzoate

Caption: A typical workflow for the computational analysis of Methyl 3-acetyl-4-bromobenzoate using DFT.

Protocol for Density Functional Theory (DFT) Calculations

• Structure Preparation:

  • Construct the 3D structure of Methyl 3-acetyl-4-bromobenzoate using molecular modeling software (e.g., Avogadro, GaussView).

  • Perform an initial geometry optimization using a molecular mechanics force field (e.g., MMFF94).

• Geometry Optimization and Frequency Analysis:

  • Rationale: To find the lowest energy conformation of the molecule.

  • Method: Employ a DFT functional, such as B3LYP, which has been shown to provide a good balance of accuracy and computational cost for organic molecules.

  • Basis Set: Use a Pople-style basis set like 6-31G(d,p) or a larger one for higher accuracy.

  • Procedure:

    • Perform a geometry optimization calculation.

    • Follow with a frequency calculation at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure is a true minimum on the potential energy surface.

• Electronic Property Calculations:

  • Rationale: To understand the molecule's reactivity and intermolecular interaction potential.

  • Properties to Calculate:

    • Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO): The energy gap between HOMO and LUMO provides insights into the molecule's chemical stability and reactivity.

    • Electrostatic Potential (ESP) Map: Visualizes the charge distribution on the molecular surface, identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

    • Mulliken Atomic Charges: Provides a quantitative measure of the partial charge on each atom.

Predicted Structural and Electronic Properties

Based on theoretical principles and data from related molecules, we can predict the following for Methyl 3-acetyl-4-bromobenzoate:

Property	Predicted Value/Characteristic	Rationale
C=O Bond Length (Acetyl)	~1.22 Å	Conjugation with the aromatic ring slightly elongates the double bond.
C-Br Bond Length	~1.90 Å	Typical for a bromine atom attached to an sp² carbon.
HOMO-LUMO Gap	Moderate	The presence of electron-withdrawing groups will lower the LUMO energy, potentially leading to a smaller gap compared to unsubstituted benzene.
Electrostatic Potential	Negative potential around the carbonyl oxygens; Positive potential on the aromatic protons and the methyl groups.	The electronegative oxygen atoms draw electron density, while the rest of the molecule is comparatively electron-deficient.

Methyl 3-acetyl-4-bromobenzoate in the Context of Drug Discovery

The structural features of Methyl 3-acetyl-4-bromobenzoate make it an attractive starting point for the synthesis of more complex molecules with potential therapeutic applications. Aromatic ketones are present in a variety of biologically active compounds[4]. The bromine atom provides a versatile handle for introducing further diversity through cross-coupling reactions, a cornerstone of modern medicinal chemistry.

Molecular Docking: Simulating Protein-Ligand Interactions

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a receptor[8][9]. This allows for the in-silico screening of potential drug candidates and the rational design of more potent and selective inhibitors.

Hypothetical Signaling Pathway and Drug Target Interaction

Sources

• 1. 1620678-03-6|Methyl 3-acetyl-4-bromobenzoate|BLD Pharm [bldpharm.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. app.studyraid.com [app.studyraid.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]
• 8. Computational investigation of unsaturated ketone derivatives as MAO-B inhibitors by using QSAR, ADME/Tox, molecular docking, and molecular dynamics simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A comprehensive docking study on the selectivity of binding of aromatic compounds to proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Anwendungsleitfaden: Derivatisierung von Methyl-3-acetyl-4-brombenzoat für das biologische Screening

Erstellt von: Gemini, Senior Application Scientist

Datum: 15. Februar 2026

Einleitung und Zielsetzung

In der modernen Wirkstoffforschung ist die systematische Erzeugung und Untersuchung von Molekülbibliotheken, die um ein zentrales chemisches Gerüst ("Scaffold") herum aufgebaut sind, eine fundamentale Strategie. Dieser Ansatz, oft als "Scaffold Hopping" bezeichnet, ermöglicht es Forschern, durch gezielte Modifikationen schnell neue chemische Räume zu erschließen, um Affinität, Selektivität und pharmakokinetische Eigenschaften zu optimieren.[1][2][3] Methyl-3-acetyl-4-brombenzoat stellt ein solches vielversprechendes Gerüst dar. Es verfügt über drei orthogonale reaktive Zentren:

• Ein aromatisches Bromatom , ideal für palladiumkatalysierte Kreuzkupplungsreaktionen.

• Eine Acetylgruppe (Keton) , die als Ankerpunkt für Kondensationsreaktionen und den Aufbau von Heterozyklen dient.

• Ein Methylester , der bei Bedarf hydrolysiert oder weiter modifiziert werden kann.

Dieser Anwendungsleitfaden bietet detaillierte, validierte Protokolle zur Derivatisierung von Methyl-3-acetyl-4-brombenzoat. Ziel ist es, Forschern und Wissenschaftlern in der Wirkstoffentwicklung eine praktische Anleitung zur Verfügung zu stellen, um schnell und effizient eine Bibliothek diverser Moleküle für das biologische Screening zu synthetisieren.

Teil 1: Chemische Derivatisierungsstrategien

Die Funktionalisierung des Ausgangsmaterials konzentriert sich auf die beiden reaktivsten Positionen: das Bromatom und die Acetylgruppe. Die nachfolgenden Protokolle sind als robuste Ausgangspunkte konzipiert, die je nach Substrat angepasst werden können.

Funktionalisierung an der C-Br-Bindung: Palladium-katalysierte Kreuzkupplungen

Die C-Br-Bindung am Aromaten ist ein idealer Reaktionspartner für eine Vielzahl von Kreuzkupplungsreaktionen, die die Einführung von Kohlenstoff- (C-C) und Stickstoff-Nukleophilen (C-N) ermöglichen.

1.1.1 Suzuki-Miyaura-Kupplung zur Synthese von Biarylen

Wissenschaftlicher Hintergrund: Die Suzuki-Miyaura-Reaktion ist eine der leistungsfähigsten Methoden zur Bildung von C(sp²)-C(sp²)-Bindungen.[4][5] Die resultierenden Biaryl-Strukturen sind in einer Vielzahl von Naturstoffen und zugelassenen Medikamenten zu finden und spielen eine entscheidende Rolle bei der Modulation von Protein-Protein-Wechselwirkungen.[6][7][8][9][10] Die Reaktion zeichnet sich durch ihre hohe Toleranz gegenüber funktionellen Gruppen und in der Regel milde Reaktionsbedingungen aus.[6]

Logisches Diagramm des Suzuki-Kupplungsworkflows:

Abbildung 1: Allgemeiner Workflow für die Suzuki-Miyaura-Kupplung.

Detailliertes Protokoll: Synthese von Methyl-3-acetyl-4-(phenyl)benzoat

• Vorbereitung: Ein 25-mL-Schlenk-Kolben wird mit einem Magnetrührstab ausgestattet und durch dreimaliges Evakuieren und Fluten mit Argon inertisiert.

• Einwaage: In den Kolben werden Methyl-3-acetyl-4-brombenzoat (257 mg, 1.0 mmol, 1.0 Äq.), Phenylboronsäure (146 mg, 1.2 mmol, 1.2 Äq.), Cäsiumcarbonat (977 mg, 3.0 mmol, 3.0 Äq.) und [1,1'-Bis(diphenylphosphino)ferrocen]palladium(II)dichlorid (Pd(dppf)Cl₂) (41 mg, 0.05 mmol, 5 mol%) eingewogen.

• Lösungsmittelzugabe: Es werden 8 mL 1,4-Dioxan und 2 mL Wasser (zuvor durch 10-minütiges Spülen mit Argon entgast) zugegeben.

• Reaktion: Das Reaktionsgefäß wird verschlossen und das Gemisch unter Rühren für 12 Stunden bei 100 °C erhitzt. Der Reaktionsfortschritt wird mittels Dünnschichtchromatographie (DC) oder LC-MS überwacht.

• Aufarbeitung: Nach dem Abkühlen auf Raumtemperatur wird die Reaktion durch Zugabe von 20 mL Wasser beendet. Die wässrige Phase wird dreimal mit je 20 mL Ethylacetat extrahiert.

• Reinigung: Die vereinigten organischen Phasen werden mit gesättigter NaCl-Lösung gewaschen, über wasserfreiem Natriumsulfat getrocknet, filtriert und im Vakuum eingeengt.

• Isolierung: Der Rückstand wird mittels Säulenchromatographie an Kieselgel (Laufmittel: Hexan/Ethylacetat-Gemisch) gereinigt, um das reine Produkt zu erhalten.

• Charakterisierung: Die Struktur des Produkts wird durch ¹H-NMR, ¹³C-NMR und Massenspektrometrie bestätigt. Die Reinheit wird mittels HPLC bestimmt.

Tabelle 1: Substrat-Scope für Suzuki-Miyaura-Kupplungen

Boronsäure-Partner	Pd-Katalysator / Ligand	Base	Typische Ausbeute (%)
Phenylboronsäure	Pd(dppf)Cl₂	Cs₂CO₃	85-95
4-Methoxyphenylboronsäure	Pd(PPh₃)₄	K₂CO₃	80-90
3-Pyridinylboronsäure	Pd₂(dba)₃ / SPhos	K₃PO₄	70-85
Thiophen-2-boronsäure	Pd(dppf)Cl₂	Cs₂CO₃	75-90

1.1.2 Buchwald-Hartwig-Aminierung zur Synthese von N-Arylanilinen

Wissenschaftlicher Hintergrund: Die Buchwald-Hartwig-Aminierung ist eine fundamentale palladiumkatalysierte Reaktion zur Bildung von C-N-Bindungen.[11][12][13] Sie ermöglicht die Kupplung von Arylhalogeniden mit einer breiten Palette von primären und sekundären Aminen.[12] Die resultierenden N-Aryl-Amine sind wichtige Strukturelemente in vielen pharmazeutischen Wirkstoffen und Materialien.[14][15] Die Wahl des Liganden am Palladiumzentrum ist entscheidend für den Erfolg der Reaktion und hängt stark von den sterischen und elektronischen Eigenschaften der Reaktionspartner ab.[16]

Logisches Diagramm des Buchwald-Hartwig-Workflows:

Abbildung 2: Allgemeiner Workflow für die Buchwald-Hartwig-Aminierung.

Detailliertes Protokoll: Synthese von Methyl-3-acetyl-4-(morpholino)benzoat

• Vorbereitung: Ein 25-mL-Schlenk-Kolben wird mit einem Magnetrührstab ausgestattet und durch dreimaliges Evakuieren und Fluten mit Argon inertisiert.

• Einwaage: In den Kolben werden Methyl-3-acetyl-4-brombenzoat (257 mg, 1.0 mmol, 1.0 Äq.), Natrium-tert-butanolat (144 mg, 1.5 mmol, 1.5 Äq.), Pd₂(dba)₃ (18 mg, 0.02 mmol, 2 mol%) und XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (29 mg, 0.06 mmol, 6 mol%) eingewogen.

• Lösungsmittel- und Substratzugabe: Es werden 10 mL entgastes, trockenes Toluol zugegeben, gefolgt von Morpholin (105 µL, 1.2 mmol, 1.2 Äq.).

• Reaktion: Das Reaktionsgefäß wird verschlossen und die Mischung unter Rühren für 16 Stunden bei 110 °C erhitzt.

• Aufarbeitung: Nach dem Abkühlen auf Raumtemperatur wird das Reaktionsgemisch durch eine kurze Säule aus Celite filtriert und das Celite mit Ethylacetat nachgewaschen. Das Filtrat wird im Vakuum eingeengt.

• Reinigung: Der Rückstand wird mittels Säulenchromatographie an Kieselgel (Laufmittel: Hexan/Ethylacetat-Gemisch) gereinigt.

• Charakterisierung: Die Struktur des Produkts wird durch ¹H-NMR, ¹³C-NMR und Massenspektrometrie bestätigt. Die Reinheit wird mittels HPLC bestimmt.[17]

Modifikation der Acetylgruppe: Synthese von Heterozyklen

Die Acetylgruppe ist ein vielseitiger Baustein für die Synthese von Heterozyklen, die eine der wichtigsten Klassen von Wirkstoffmolekülen darstellen.[18][19][20][21]

1.2.1 Knorr-Pyrazol-Synthese

Wissenschaftlicher Hintergrund: Die Reaktion eines 1,3-Dicarbonyl-Systems (oder eines Enaminoketons, das in situ gebildet werden kann) mit Hydrazin oder dessen Derivaten ist eine klassische und äußerst zuverlässige Methode zur Herstellung von Pyrazol-Ringen.[18][22] Pyrazole sind in vielen Medikamenten zu finden, darunter entzündungshemmende Mittel (z. B. Celecoxib), Antidepressiva und Krebsmedikamente.[19][23]

Logisches Diagramm der Pyrazol-Synthese:

Abbildung 3: Reaktionsschema zur Synthese von Pyrazolen aus Acetophenonen.

Detailliertes Protokoll: Synthese eines Pyrazol-Derivats

• Bildung des Enaminoketons: Methyl-3-acetyl-4-brombenzoat (257 mg, 1.0 mmol) wird in 5 mL N,N-Dimethylformamid-dimethylacetal (DMF-DMA) gelöst. Die Mischung wird für 4 Stunden bei 120 °C unter Rückfluss erhitzt.[22]

• Reaktionskontrolle: Der Fortschritt der Reaktion wird mittels DC überwacht, bis das Ausgangsmaterial vollständig umgesetzt ist.

• Zyklisierung: Nach dem Abkühlen auf Raumtemperatur wird das überschüssige DMF-DMA im Vakuum entfernt. Der ölige Rückstand wird in 10 mL Ethanol gelöst.

• Hydrazin-Zugabe: Zu der ethanolischen Lösung wird Hydrazin-Hydrat (60 µL, 1.2 mmol, 1.2 Äq.) langsam zugetropft.

• Reaktion: Die Mischung wird für 6 Stunden bei 80 °C gerührt.

• Aufarbeitung: Nach dem Abkühlen fällt das Produkt oft aus der Lösung aus. Alternativ wird das Lösungsmittel im Vakuum entfernt und der Rückstand in Wasser suspendiert.

• Isolierung: Der feste Niederschlag wird abfiltriert, mit kaltem Wasser und einer kleinen Menge kaltem Ethanol gewaschen und im Vakuum getrocknet.

• Charakterisierung: Die Struktur des Pyrazol-Derivats wird mittels NMR und MS bestätigt.

Teil 2: Protokolle für das biologische Screening

Nach der Synthese einer Bibliothek von Derivaten ist der nächste entscheidende Schritt die Evaluierung ihrer biologischen Aktivität. Ein kaskadiertes Screening-Verfahren, beginnend mit allgemeinen Assays und fortschreitend zu spezifischeren Tests, ist hierbei die effizienteste Vorgehensweise.

Logisches Diagramm des biologischen Screening-Workflows:

Abbildung 4: Kaskadierter Workflow für das biologische Screening neuer Verbindungen.

Primär-Screening: Zytotoxizitäts-Assay (MTT-Assay)

Wissenschaftlicher Hintergrund: Der MTT-Assay ist ein etablierter kolorimetrischer Test zur Bestimmung der metabolischen Aktivität von Zellen, die als Maß für die Zellviabilität dient.[24][25] Lebende Zellen reduzieren das gelbe Tetrazoliumsalz MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid) durch mitochondriale Dehydrogenasen zu einem violetten, unlöslichen Formazan-Produkt.[24][26] Die Menge des gebildeten Formazans, die spektrophotometrisch gemessen wird, ist direkt proportional zur Anzahl der lebenden Zellen.[27] Dieser Assay ist ideal für ein erstes Hochdurchsatz-Screening, um die allgemeine zytotoxische Wirkung einer Substanzbibliothek zu bewerten.

Detailliertes Protokoll: MTT-Assay an HeLa-Zellen

• Zellkultur: HeLa-Zellen werden in DMEM-Medium mit 10 % fötalem Kälberserum (FCS) und 1 % Penicillin/Streptomycin bei 37 °C und 5 % CO₂ kultiviert.

• Aussaat: Die Zellen werden geerntet und in einer 96-Well-Platte mit einer Dichte von 5.000 Zellen pro Well in 100 µL Medium ausgesät. Die Platte wird für 24 Stunden inkubiert, damit die Zellen anhaften können.

• Substanzzugabe: Die Testsubstanzen werden in DMSO zu Stammlösungen gelöst und anschließend mit Medium auf die gewünschten Endkonzentrationen (z. B. in einem Bereich von 0.1 bis 100 µM) verdünnt. 10 µL der Substanzverdünnungen werden zu den entsprechenden Wells gegeben. Wells mit Zellen und nur mit Medium/DMSO dienen als Negativkontrolle.

• Inkubation: Die Platte wird für 48 Stunden bei 37 °C und 5 % CO₂ inkubiert.

• MTT-Zugabe: Nach der Inkubation werden 10 µL einer 5 mg/mL MTT-Lösung in PBS zu jedem Well gegeben. Die Platte wird für weitere 4 Stunden inkubiert.[24]

• Solubilisierung: Das Medium wird vorsichtig entfernt und 100 µL DMSO werden zu jedem Well gegeben, um die Formazan-Kristalle aufzulösen. Die Platte wird für 15 Minuten auf einem Schüttler inkubiert, um eine vollständige Lösung zu gewährleisten.

• Messung: Die Extinktion wird bei 570 nm mit einem Mikroplatten-Lesegerät gemessen.

• Auswertung: Die prozentuale Zellviabilität wird im Vergleich zur unbehandelten Kontrolle berechnet. Substanzen, die die Viabilität signifikant reduzieren, werden als "Hits" identifiziert.

Sekundär-Screening: Antimikrobieller Assay (Bestimmung der MHK)

Wissenschaftlicher Hintergrund: Nach der Identifizierung von Hits in einem allgemeinen Zytotoxizitäts-Screening kann ein spezifischerer Test, basierend auf den Strukturelementen der Moleküle, sinnvoll sein. Viele Heterozyklen und Biaryle besitzen bekannte antimikrobielle Eigenschaften. Die Bestimmung der Minimalen Hemmkonzentration (MHK) ist der Goldstandard zur Quantifizierung der Wirksamkeit eines antimikrobiellen Wirkstoffs.[28][29] Die MHK ist definiert als die niedrigste Konzentration einer Substanz, die das sichtbare Wachstum eines Mikroorganismus hemmt.[30][31][32]

Detailliertes Protokoll: MHK-Bestimmung mittels Mikrodilutionsmethode

• Vorbereitung des Inokulums: Eine einzelne Kolonie von Staphylococcus aureus (z. B. ATCC 29213) wird in Müller-Hinton-Bouillon (MHB) über Nacht bei 37 °C inkubiert. Die Kultur wird am nächsten Tag mit frischer MHB auf eine Trübung von 0.5 McFarland eingestellt, was ca. 1.5 x 10⁸ KBE/mL entspricht. Diese Suspension wird weiter 1:100 verdünnt, um die finale Testkonzentration von ca. 1.5 x 10⁶ KBE/mL zu erreichen.

• Vorbereitung der Testplatte: In einer sterilen 96-Well-Platte werden serielle zweifache Verdünnungen der Testsubstanzen in MHB hergestellt. Typischerweise werden 50 µL MHB in die Wells 2-12 gegeben. 100 µL der Substanzlösung (mit der doppelten Startkonzentration) werden in Well 1 gegeben, und dann werden 50 µL von Well 1 nach Well 2 transferiert, gemischt, und so weiter bis Well 10. Die letzten 50 µL aus Well 10 werden verworfen. Well 11 dient als Wachstumskontrolle (nur Inokulum), Well 12 als Sterilitätskontrolle (nur Medium).

• Inokulation: 50 µL der vorbereiteten Bakteriensuspension werden in die Wells 1-11 gegeben. Die finale Bakterienkonzentration beträgt nun ~5 x 10⁵ KBE/mL.[29][30]

• Inkubation: Die Platte wird für 18-24 Stunden bei 37 °C inkubiert.

• Auswertung: Die MHK wird als die niedrigste Konzentration der Substanz bestimmt, bei der kein sichtbares Wachstum (Trübung) zu erkennen ist.

Zusammenfassung und Ausblick

Methyl-3-acetyl-4-brombenzoat ist ein außergewöhnlich vielseitiges Ausgangsmaterial für die Synthese von Wirkstoffkandidaten. Die in diesem Leitfaden beschriebenen Protokolle für die Suzuki-Miyaura-Kupplung, die Buchwald-Hartwig-Aminierung und die Pyrazol-Synthese ermöglichen die effiziente Erzeugung einer strukturell diversen Molekülbibliothek. Der nachgeschaltete biologische Screening-Workflow, beginnend mit einem allgemeinen Zytotoxizitätstest und gefolgt von gezielten Assays wie der MHK-Bestimmung, bietet eine systematische Methode zur Identifizierung von bioaktiven "Hits". Diese Hits können anschließend in einem iterativen Prozess der medizinischen Chemie weiter optimiert werden, um ihre Potenz, Selektivität und pharmakokinetischen Eigenschaften zu verbessern und so den Weg für die Entwicklung neuer Therapeutika zu ebnen.

Referenzen

• Titel: Scaffold hopping Quelle: Wiley Online Library URL: [Link]

• Titel: Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Quelle: MDPI URL: [Link]

• Titel: Recent Advances in Scaffold Hopping Quelle: ACS Publications URL: [Link]

• Titel: Current status of pyrazole and its biological activities Quelle: National Center for Biotechnology Information (PMC) URL: [Link]

• Titel: Hop To It! The World of Scaffold Hopping Quelle: Charles River Laboratories URL: [Link]

• Titel: Review: biologically active pyrazole derivatives Quelle: Royal Society of Chemistry URL: [Link]

• Titel: Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review Quelle: Auctores Online URL: [Link]

• Titel: ChemBounce: a computational framework for scaffold hopping in drug discovery Quelle: Oxford Academic URL: [Link]

• Titel: Recent Advances in Scaffold Hopping Quelle: PubMed URL: [Link]

• Titel: Recent developments in synthetic chemistry and biological activities of pyrazole derivatives Quelle: Indian Academy of Sciences URL: [Link]

• Titel: Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays Quelle: ResearchGate URL: [Link]

• Titel: Two-Stage Synthesis of Pyrazoles from Acetophenones by Flow Chemistry Quelle: GalChimia URL: [Link]

• Titel: Minimum Inhibitory Concentration (MIC) Test Quelle: Microbe Investigations URL: [Link]

• Titel: Cytotoxicity MTT Assay Protocols and Methods Quelle: Springer Nature Experiments URL: [Link]

• Titel: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method Quelle: protocols.io URL: [Link]

• Titel: Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria Quelle: SEAFDEC/AQD Institutional Repository URL: [Link]

• Titel: Cell Viability Assays Quelle: NCBI Bookshelf URL: [Link]

• Titel: Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays Quelle: National Center for Biotechnology Information (PMC) URL: [Link]

• Titel: Buchwald-Hartwig Amination Quelle: Chemistry LibreTexts URL: [Link]

• Titel: PEG Mediated Synthesis of Pyrazole based Chalcones and their Characterisation Quelle: ResearchGate URL: [Link]

• Titel: MTT (Assay protocol) Quelle: Addgene URL: [Link]

• Titel: RECENT SYNTHESIS AND APPLICATIONS OF N- ARYL AMINES: A MINI REVIEW Quelle: WJPMR URL: [Link]

• Titel: Biaryl Synthesis Definition Quelle: Fiveable URL: [Link]

• Titel: A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles Quelle: ACS Publications URL: [Link]

• Titel: The Suzuki Reaction Quelle: Harvard University URL: [Link]

• Titel: Buchwald–Hartwig amination Quelle: Wikipedia URL: [Link]

• Titel: Construction of Biologically Important Biaryl Scaffolds through Direct C-H Bond Activation: Advances and Prospects Quelle: PubMed URL: [Link]

• Titel: The Approach of the Reaction of Acetophenone N‐Tosylhydrazones with Acetylene Gas. Quelle: ResearchGate URL: [Link]

• Titel: Buchwald-Hartwig Amination Quelle: ACS GCI Pharmaceutical Roundtable URL: [Link]

• Titel: The Suzuki Reaction Quelle: UC Berkeley URL: [Link]

• Titel: Suzuki-Miyaura cross-coupling: Practical Guide Quelle: Yoneda Labs URL: [Link]

• Titel: Selected biaryl-containing drug molecules, natural products, and chiral ligands Quelle: ResearchGate URL: [Link]

• Titel: Arylamine: Significance and symbolism Quelle: Wisdom Library URL: [Link]

• Titel: Expanding chemical space by para-C−H arylation of arenes Quelle: National Center for Biotechnology Information (PMC) URL: [Link]

• Titel: Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts Quelle: ACS Publications URL: [Link]

• Titel: Characterization of Biaryl Torsional Energetics and its Treatment in OPLS All-Atom Force Fields Quelle: National Center for Biotechnology Information (PMC) URL: [Link]

• Titel: Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Quelle: YouTube URL: [Link]

• Titel: Synthesis of N-substituted aryl amidines by strong base activation of amines Quelle: National Center for Biotechnology Information (PMC) URL: [Link]

• Titel: A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids Quelle: National Center for Biotechnology Information (PMC) URL: [Link]

Sources

• 1. elearning.uniroma1.it [elearning.uniroma1.it]
• 2. pubs.acs.org [pubs.acs.org]
• 3. criver.com [criver.com]
• 4. ocf.berkeley.edu [ocf.berkeley.edu]
• 5. Yoneda Labs [yonedalabs.com]
• 6. fiveable.me [fiveable.me]
• 7. Construction of Biologically Important Biaryl Scaffolds through Direct C-H Bond Activation: Advances and Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Expanding chemical space by para-C−H arylation of arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Characterization of Biaryl Torsional Energetics and its Treatment in OPLS All-Atom Force Fields - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 14. wisdomlib.org [wisdomlib.org]
• 15. Synthesis of N-substituted aryl amidines by strong base activation of amines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | TCI AMERICA [tcichemicals.com]
• 18. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Review: biologically active pyrazole derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 21. Academic Strive | Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review [academicstrive.com]
• 22. galchimia.com [galchimia.com]
• 23. ias.ac.in [ias.ac.in]
• 24. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 25. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 26. MTT (Assay protocol [protocols.io]
• 27. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 30. microbe-investigations.com [microbe-investigations.com]
• 31. protocols.io [protocols.io]
• 32. files.core.ac.uk [files.core.ac.uk]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Methyl 3-acetyl-4-bromobenzoate

Welcome to the technical support center for the purification of crude Methyl 3-acetyl-4-bromobenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this compound. Here, we move beyond simple procedural lists to explain the causality behind experimental choices, ensuring a robust and reproducible purification process.

I. Understanding the Compound and Potential Impurities

Methyl 3-acetyl-4-bromobenzoate is a substituted acetophenone derivative. Its synthesis, often via Friedel-Crafts acylation of methyl 4-bromobenzoate, can lead to a variety of impurities.[1][2][3] Understanding the potential impurities is the cornerstone of designing an effective purification strategy.

Common Impurities:

• Starting Materials: Unreacted methyl 4-bromobenzoate and acetylating agent (e.g., acetyl chloride or acetic anhydride).

• Isomeric Byproducts: Small amounts of Methyl 2-acetyl-4-bromobenzoate may form due to the directing effects of the substituents.[1]

• Polysubstituted Products: Di-acetylated bromobenzoate derivatives.

• Reaction Intermediates and Decomposition Products: Residual Lewis acid catalyst (e.g., AlCl₃) complexes and hydrolysis products.[3]

• Solvent Residues: Dichloromethane or other solvents used in the reaction.

The polarity of Methyl 3-acetyl-4-bromobenzoate is influenced by the ester and ketone functional groups, making it a moderately polar compound. This characteristic is central to selecting the appropriate purification technique.

II. Purification Strategy Workflow

The choice of purification method depends on the scale of the reaction and the nature of the impurities. The following diagram illustrates a typical decision-making workflow for purifying crude Methyl 3-acetyl-4-bromobenzoate.

Caption: Decision workflow for purifying crude Methyl 3-acetyl-4-bromobenzoate.

III. Troubleshooting Guides & FAQs

This section addresses specific issues you may encounter during the purification process in a question-and-answer format.

A. Recrystallization

Recrystallization is a powerful technique for purifying solid compounds and is often the first choice for Methyl 3-acetyl-4-bromobenzoate if the crude product is a solid.[4][5] It relies on the principle that the solubility of a compound in a solvent increases with temperature.[4]

FAQs for Recrystallization:

Q1: My crude product is an oil, not a solid. Can I still use recrystallization?

A1: If your product has "oiled out," it indicates that the melting point of your impure compound is lower than the boiling point of the solvent, or the concentration of impurities is very high.[6][7]

• Expert Insight: First, try to induce crystallization from the oil. Scratch the inside of the flask with a glass rod at the oil-solvent interface or add a seed crystal of pure Methyl 3-acetyl-4-bromobenzoate if available.[6][8] If this fails, it is advisable to proceed with column chromatography to remove the bulk of the impurities. A subsequent recrystallization of the partially purified solid may then be successful.

Q2: I'm not getting any crystals upon cooling. What went wrong?

A2: This is a common issue and can usually be attributed to two main causes: using too much solvent or the solution being supersaturated.[6]

• Troubleshooting Steps:

  • Reduce Solvent Volume: If you've used too much solvent, a significant portion of your product will remain dissolved even at low temperatures, leading to poor yield.[9] Gently heat the solution to evaporate some of the solvent and then allow it to cool again.

  • Induce Crystallization: A supersaturated solution may need a nucleation point to initiate crystal growth.[6]

    • Scratching: Gently scratch the inner surface of the flask with a glass rod.[8]

    • Seeding: Add a tiny crystal of the pure compound to the solution.[6][8]

  • Cooling: Ensure the solution is allowed to cool slowly to room temperature before placing it in an ice bath. Rapid cooling can sometimes hinder crystal formation.[7]

Q3: My yield after recrystallization is very low. How can I improve it?

A3: A low yield often points to using an excessive amount of solvent or premature crystallization during a hot filtration step.[9]

• Optimization Strategies:

  • Use Minimal Solvent: Use the minimum amount of hot solvent required to fully dissolve your crude product.[8]

  • Second Crop of Crystals: You can often recover more product from the filtrate (the "mother liquor") by concentrating it (boiling off some solvent) and cooling it again to obtain a second batch of crystals.[10]

  • Preheat Funnel: If performing a hot filtration to remove insoluble impurities, preheat your funnel and filter paper to prevent the product from crystallizing prematurely.[10]

  • Washing: Wash the collected crystals with a minimal amount of ice-cold solvent to avoid redissolving your purified product.[8]

Q4: What is a good solvent for recrystallizing Methyl 3-acetyl-4-bromobenzoate?

A4: The ideal solvent is one in which the compound is highly soluble at elevated temperatures and poorly soluble at room temperature. For a moderately polar compound like Methyl 3-acetyl-4-bromobenzoate, common choices include:

• Ethanol or Methanol: These are often good starting points.

• Ethyl Acetate/Hexane Mixture: A mixed solvent system can be very effective. Dissolve the crude product in a minimal amount of hot ethyl acetate, and then slowly add hexane until the solution becomes slightly cloudy. Reheat to clarify and then allow to cool.

• Water/Ethanol Mixture: Similar to the above, dissolve in hot ethanol and add water until turbidity is observed.[11]

It is highly recommended to perform small-scale solubility tests with your crude material to identify the optimal solvent or solvent mixture. [12]

B. Column Chromatography

Column chromatography is an essential technique for purifying compounds that are oils, amorphous solids, or when recrystallization fails to remove certain impurities.[13][14][15] It separates compounds based on their differential adsorption to a stationary phase (like silica gel) and solubility in a mobile phase.[13][16]

FAQs for Column Chromatography:

Q1: My compound is stuck at the top of the silica gel column and won't move. What should I do?

A1: This is a classic sign that your mobile phase (eluent) is not polar enough to move your compound down the column.[17][18] Methyl 3-acetyl-4-bromobenzoate is moderately polar, and if your eluent is too nonpolar (e.g., pure hexane), it will adsorb strongly to the polar silica gel.

• Troubleshooting Steps:

  • Increase Solvent Polarity: Gradually increase the polarity of your eluent. If you are using a hexane/ethyl acetate system, slowly increase the percentage of ethyl acetate.[19]

  • Change Solvent System: For more polar compounds, a dichloromethane/methanol system might be necessary.[17]

  • TLC First: Always determine the optimal solvent system using Thin Layer Chromatography (TLC) before running a column.[14][18] The ideal Rf value for your compound on a TLC plate should be around 0.2-0.4 for good separation on a column.

Q2: My compound is coming off the column too quickly with all the impurities. How do I fix this?

A2: This indicates that your eluent is too polar.[18] The solvent is competing too effectively with your compound for the binding sites on the silica, causing everything to elute rapidly without separation.

• Troubleshooting Steps:

  • Decrease Solvent Polarity: Reduce the proportion of the polar solvent in your eluent system. For example, if you are using 30% ethyl acetate in hexane, try reducing it to 10-15%.

Q3: The separation between my product and an impurity is poor. How can I improve the resolution?

A3: Poor resolution can be due to several factors, including an inappropriate solvent system, improper column packing, or overloading the column.

• Optimization Strategies:

  • Fine-tune the Solvent System: Use TLC to test various solvent systems with slightly different polarities to maximize the separation between the spots corresponding to your product and the impurity.

  • Use a Gradient Elution: Start with a less polar solvent system to elute the nonpolar impurities, and then gradually increase the polarity to elute your product, leaving the more polar impurities on the column.[13]

  • Proper Column Packing: Ensure your column is packed uniformly without any air bubbles or cracks, as these can lead to poor separation.[14][15]

  • Don't Overload the Column: The amount of crude material should typically be 1-5% of the weight of the silica gel. Overloading leads to broad bands and poor separation.

Q4: How do I choose the right stationary and mobile phases?

A4: For a moderately polar compound like Methyl 3-acetyl-4-bromobenzoate, the standard choice is:

• Stationary Phase: Silica gel is the most common and effective choice.[13] Alumina can also be used.[13][18]

• Mobile Phase: A mixture of a nonpolar solvent (like hexane or heptane) and a slightly more polar solvent (like ethyl acetate or dichloromethane) is typical. The exact ratio should be determined by TLC.

IV. Experimental Protocols

A. Protocol for Recrystallization of Methyl 3-acetyl-4-bromobenzoate

• Solvent Selection: In a small test tube, add approximately 20-30 mg of the crude solid. Add a few drops of the chosen solvent (e.g., ethanol). If it dissolves immediately at room temperature, the solvent is too polar. If it doesn't dissolve, gently heat the test tube. If the solid dissolves when hot and reappears upon cooling, you have found a suitable solvent.

• Dissolution: Place the crude Methyl 3-acetyl-4-bromobenzoate in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid.[4][5]

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or charcoal, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly and undisturbed to room temperature. Then, place the flask in an ice bath to maximize crystal formation.[4][8]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering impurities.[8]

• Drying: Allow the crystals to dry completely.

B. Protocol for Column Chromatography of Methyl 3-acetyl-4-bromobenzoate

• TLC Analysis: Determine the optimal eluent system by running TLC plates of the crude mixture in various solvent ratios (e.g., 9:1, 4:1, 1:1 hexane:ethyl acetate).

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.[14]

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent (like dichloromethane). Carefully load the sample onto the top of the silica gel bed.[16]

• Elution: Begin eluting with the chosen solvent system, collecting fractions in test tubes. If using a gradient, gradually increase the polarity of the eluent.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified Methyl 3-acetyl-4-bromobenzoate.

V. Data Summary

Technique	Typical Purity Achieved	Expected Yield	Key Considerations
Recrystallization	>98%	60-85%	Crude product must be solid; proper solvent selection is crucial.
Column Chromatography	>99%	70-95%	Effective for oily or highly impure samples; requires careful solvent system optimization via TLC.

VI. References

• Crystallization - Organic Chemistry at CU Boulder. (n.d.). Retrieved from [Link]

• Mastering Column Chromatography: Techniques and Tips - Chrom Tech, Inc. (2024, November 20). Retrieved from [Link]

• 3: Crystallization - Chemistry LibreTexts. (2022, April 7). Retrieved from [Link]

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. (n.d.). Retrieved from [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. (2022, April 7). Retrieved from [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques - Waters Blog. (2025, June 18). Retrieved from [Link]

• Column Chromatography - Organic Chemistry at CU Boulder. (n.d.). Retrieved from [Link]

• Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester. (n.d.). Retrieved from [Link]

• Recrystallization. --->. (n.d.). Retrieved from [Link]

• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester. (n.d.). Retrieved from [Link]

• Recrystallization - Wired Chemist. (n.d.). Retrieved from [Link]

• Guide for crystallization. (n.d.). Retrieved from [Link]

• Advice for Crystallization - Universität Potsdam. (n.d.). Retrieved from [Link]

• Recrystallization. (n.d.). Retrieved from [Link]

• Column chromatography - Wikipedia. (n.d.). Retrieved from [Link]

• column chromatography & purification of organic compounds - YouTube. (2021, February 9). Retrieved from [Link]

• Column Chromatography Theory - Chemistry Online @ UTSC. (n.d.). Retrieved from [Link]

• US4433173A - Acetophenone purification - Google Patents. (n.d.). Retrieved from

• Friedel-Crafts Acetylation of Bromobenzene. (n.d.). Retrieved from [Link]

• Column Chromatography: Principles, Procedure, and Applications - Phenomenex. (2025, December 12). Retrieved from [Link]

• Preparation method of 4-bromoacetyl-2-methyl benzoic acid methyl ester - Google Patents. (n.d.). Retrieved from

• What's the best solvent to remove these crystals and recrystallize it? : r/chemistry - Reddit. (2024, January 13). Retrieved from [Link]

• One-Pot Synthesis of Benzopinacolone Derivatives from Acetophenones - SciELO. (2024, August 6). Retrieved from [Link]

• US10752571B2 - Method for purification of 4-hydroxyacetophenone - Google Patents. (n.d.). Retrieved from

• Solved 1) The Friedel-Crafts acylation of bromobenzene leads | Chegg.com. (2022, January 30). Retrieved from [Link]

• WO2003022800A1 - Method for producing 3-bromomethylbenzoic acids - Google Patents. (n.d.). Retrieved from

• Friedel-Crafts Acetylation of Bromobenzene Lab Report - Studylib. (n.d.). Retrieved from [Link]

• Ch12: Friedel-Crafts limitations - University of Calgary. (n.d.). Retrieved from [Link]

• US20030065211A1 - Method for producing n-butyryl-4-amino-3-methyl-methyl benzoate and the novel compound n-(4-bromine-2-methylphenyl)-butanamide - Google Patents. (n.d.). Retrieved from

• 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2022, September 24). Retrieved from [Link]

• Exploring the Synthesis and Properties of Methyl 4-Bromobenzoate: A Deep Dive by NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Retrieved from [Link]

• Nitration of methyl benzoate | Resource | RSC Education - Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• Aromatic 3b. Preparation and purification of methyl-3-nitobenzoate. - YouTube. (2013, January 21). Retrieved from [Link]

• Questions regarding the preparation and recrystallisation of methyl 3-nitrobenzoate. (2018, January 5). Retrieved from [Link]

• Nitration of methyl benzoate part 2 - purification of the methyl 3-nitrobenzoate - YouTube. (2022, January 21). Retrieved from [Link]

• CN104447348A - Method for preparing 3-methyl-4-nitrobenzoic acid by oxidizing with nitric acid - Google Patents. (n.d.). Retrieved from

• Benzoic acid, m-nitro-, methyl ester - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

Sources

• 1. maths.tcd.ie [maths.tcd.ie]
• 2. Solved 1) The Friedel-Crafts acylation of bromobenzene leads | Chegg.com [chegg.com]
• 3. studylib.net [studylib.net]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 7. Recrystallization [wiredchemist.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Nitration of methyl benzoate | Resource | RSC Education [edu.rsc.org]
• 12. reddit.com [reddit.com]
• 13. chromtech.com [chromtech.com]
• 14. Column chromatography - Wikipedia [en.wikipedia.org]
• 15. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 16. Column Chromatography: Principles and Applications | Phenomenex [phenomenex.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. orgchemboulder.com [orgchemboulder.com]
• 19. Chromatography [chem.rochester.edu]

Technical Support Center: Troubleshooting Suzuki Coupling Reactions with Methyl 3-acetyl-4-bromobenzoate

Welcome to the technical support center for Suzuki-Miyaura coupling reactions. This guide is specifically designed for researchers, scientists, and professionals in drug development who are working with challenging substrates like Methyl 3-acetyl-4-bromobenzoate. The presence of both an acetyl group (a moderate electron-withdrawing group) and a methyl ester (another electron-withdrawing group) on the aryl bromide can significantly influence the reaction's outcome. This document provides in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of this powerful C-C bond-forming reaction.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling reaction with Methyl 3-acetyl-4-bromobenzoate showing low to no yield?

Several factors can contribute to low or no product formation. The primary suspects include catalyst deactivation, issues with the boronic acid/ester, or suboptimal reaction conditions. The electron-withdrawing nature of the acetyl and ester groups on your aryl bromide can make the oxidative addition step more facile, but it can also influence side reactions.[1][2] A systematic check of your reagents and reaction setup is the first step in troubleshooting.[3]

Q2: I'm observing a significant amount of a byproduct that appears to be my starting material without the bromine. What is it and how can I prevent it?

This byproduct is the result of dehalogenation, where the bromine atom is replaced by a hydrogen atom.[1] This common side reaction occurs when the palladium intermediate reacts with a hydride source in the reaction mixture before it can couple with the boronic acid.[1] Potential hydride sources include certain solvents (like alcohols) or impurities. To minimize dehalogenation, ensure you are using anhydrous solvents and high-purity reagents.

Q3: My boronic acid seems to be decomposing, leading to homocoupling (dimerization of the boronic acid). How can I address this?

Boronic acids can be prone to decomposition, especially through a process called protodeboronation, where the boronic acid moiety is replaced by a proton.[4][5] This is often exacerbated by the presence of water or high temperatures.[4][6] Homocoupling is another common side reaction, often promoted by the presence of oxygen or Pd(II) species.[1][7][8] Using fresh, high-quality boronic acid is crucial.[5] For particularly unstable boronic acids, consider using a more stable derivative like a pinacol ester or an MIDA boronate ester.[1][9][10] Thoroughly degassing your reaction mixture to remove oxygen is also essential to minimize homocoupling.[3][7]

Q4: Can the acetyl and methyl ester groups on my starting material interfere with the reaction?

Yes, while the Suzuki coupling is known for its broad functional group tolerance, certain groups can pose challenges.[11] The ester group can be sensitive to hydrolysis under strongly basic conditions, especially when using aqueous bases at elevated temperatures.[12][13][14] The acetyl group is generally stable, but under certain conditions, it could potentially chelate to the palladium center, affecting the catalytic cycle. Careful selection of the base and reaction temperature is key to avoiding these issues.

In-Depth Troubleshooting Guide

This section is organized by common experimental observations to help you diagnose and solve specific problems encountered during the Suzuki coupling of Methyl 3-acetyl-4-bromobenzoate.

Symptom 1: Low or No Product Yield

If your reaction is not producing the desired product, a systematic approach to identify the root cause is necessary.

Potential Cause A: Catalyst Inactivity or Decomposition

The active form of the palladium catalyst, Pd(0), is sensitive to oxygen and can be oxidized to an inactive state, often observed as the formation of palladium black.[15][16]

Solutions:

• Ensure a Rigorously Inert Atmosphere: Thoroughly degas all solvents and reagents by sparging with an inert gas (argon or nitrogen) or by using several freeze-pump-thaw cycles. Maintain a positive pressure of inert gas throughout the reaction.[3]

• Use High-Quality Palladium Sources: If using a Pd(II) precatalyst like Pd(OAc)₂, it must be reduced in situ to the active Pd(0) species.[1] Inefficient reduction can lead to low catalyst activity. Consider using a pre-formed Pd(0) catalyst such as Pd(PPh₃)₄ or a highly active precatalyst system.

• Ligand Selection: For electron-deficient aryl bromides like Methyl 3-acetyl-4-bromobenzoate, bulky and electron-rich phosphine ligands can be beneficial.[17][18] These ligands stabilize the palladium center and promote the key steps of the catalytic cycle.[11][17]

Logical Troubleshooting Workflow for Low Yield

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocols

General Procedure for Suzuki Coupling of Methyl 3-acetyl-4-bromobenzoate

Materials:

• Methyl 3-acetyl-4-bromobenzoate

• Arylboronic acid or boronic ester (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Degassed solvent (e.g., Dioxane/Water 4:1)

• Round-bottom flask equipped with a reflux condenser and magnetic stir bar

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add Methyl 3-acetyl-4-bromobenzoate, the arylboronic acid, and the base.

• Add the palladium catalyst to the flask.

• Add the degassed solvent system via cannula or syringe.

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

This guide provides a comprehensive framework for troubleshooting Suzuki coupling reactions with the challenging substrate, Methyl 3-acetyl-4-bromobenzoate. By systematically evaluating each component of the reaction and understanding the underlying chemical principles, researchers can overcome common obstacles and achieve successful outcomes.

References

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Wikipedia. (2024, October 29). Suzuki reaction. Retrieved from [Link]

• Carrow, B. P., & Hartwig, J. F. (2011). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 133(47), 19092–19095.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Wikipedia. (2024, June 20). Protodeboronation. Retrieved from [Link]

• Thomas, A. A., & Denmark, S. E. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 138(49), 15878–15891.

• Chemistry Learner. (2024, September 8). Suzuki Coupling I Common Byproducts in Suzuki Coupling. Retrieved from [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412–443.
• Hermange, P., et al. (2014). Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. Organic Letters, 16(7), 1936–1939.
• Hermange, P., et al. (2014). Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. Organic Letters, 16(7), 1936–1939.
• Mondal, B., et al. (2019). Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry, 17(38), 8711–8716.
• Gildner, P. G., et al. (2015). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. The Journal of Organic Chemistry, 80(15), 7939–7943.

• Reddit. (2025, March 22). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Retrieved from [Link]

• Bedford, R. B., et al. (2003). High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. Organometallics, 22(5), 862–875.

• ResearchGate. (2014, July 7). Which conditions are favorable for the efficient Suzuki coupling?. Retrieved from [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. Retrieved from [Link]

• Pietsch, S., et al. (2019). Suzuki–Miyaura Cross-Coupling of 1,8-Diaminonaphthalene (dan)-Protected Arylboronic Acids.
• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of Visualized Experiments, (21), 939.

• Myers, A. (n.d.). The Suzuki Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Side reactions of Suzuki cross-coupling. Retrieved from [Link]

• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). . Retrieved from [Link]

• Fu, G. C. (2008). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
• Dong, Z., et al. (2017). Suzuki-Miyaura Coupling of Simple Ketones via Activation of Unstrained Carbon-Carbon Bonds. Journal of the American Chemical Society, 139(49), 17731–17734.
• Wang, Y., et al. (2024). The Substituent Effects of Suzuki Coupling in Aqueous Micelles. The Journal of Organic Chemistry, 89(18), 12752–12759.

• Chemistry LibreTexts. (2019, June 5). 2.6: Suzuki-Miyaura Coupling. Retrieved from [Link]

• Leadbeater, N. E., & Marco, M. (2003). Transition-Metal-Free Suzuki-Type Coupling Reactions: Scope and Limitations of the Methodology. The Journal of Organic Chemistry, 68(14), 5660–5667.
• Maji, M., et al. (2021). Bromine radical release from a nickel-complex facilitates the activation of alkyl boronic acids: a boron selective Suzuki–Miyaura cross coupling. Chemical Science, 12(23), 8037–8044.

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Protodeboronation - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]
• 9. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 11. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. reddit.com [reddit.com]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 18. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Methyl 3-acetyl-4-bromobenzoate in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the strategic functionalization of aromatic scaffolds is a cornerstone of molecular design. Bromobenzoates are a versatile class of building blocks, offering a reactive handle for carbon-carbon and carbon-nitrogen bond formation through palladium-catalyzed cross-coupling reactions. Among these, Methyl 3-acetyl-4-bromobenzoate presents a unique substitution pattern with both an electron-withdrawing acetyl group and a methyl ester. This guide provides an in-depth comparison of the reactivity of Methyl 3-acetyl-4-bromobenzoate with other isomeric and related bromobenzoates in three pivotal cross-coupling reactions: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and the Sonogashira coupling.

This analysis is grounded in the fundamental principles of organometallic chemistry, supported by literature-derived experimental insights, to provide a predictive framework for researchers selecting building blocks for their synthetic campaigns.

The Decisive Role of Electronic and Steric Effects

The reactivity of an aryl bromide in palladium-catalyzed cross-coupling reactions is fundamentally governed by the electronic properties and steric environment of the aromatic ring. These factors primarily influence the rate-determining step of the catalytic cycle, which is often the oxidative addition of the aryl bromide to the palladium(0) complex.

Electronic Effects: Electron-withdrawing groups (EWGs) generally enhance the rate of oxidative addition.[1][2] By reducing the electron density of the aromatic ring, EWGs make the carbon-bromine bond more susceptible to cleavage by the electron-rich palladium(0) catalyst. Conversely, electron-donating groups (EDGs) can slow down this step. The acetyl group (-COCH₃) and the methyl ester (-COOCH₃) are both electron-withdrawing through a combination of inductive and resonance effects.

Steric Effects: The steric hindrance around the carbon-bromine bond can significantly impede the approach of the bulky palladium catalyst, thereby slowing down or even inhibiting the oxidative addition step.[3][4] This effect is most pronounced with substituents in the ortho position to the bromine atom.

Comparative Reactivity Analysis

For this comparative guide, we will assess the reactivity of Methyl 3-acetyl-4-bromobenzoate against three other key bromobenzoate isomers:

• Methyl 4-bromobenzoate: An isomer with the bromine and ester groups in a para relationship.

• Methyl 3-bromobenzoate: An isomer with the bromine and ester groups in a meta relationship.[5]

• Methyl 2-bromobenzoate: An isomer with the bromine and ester groups in an ortho relationship, introducing significant steric hindrance.[6]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for the formation of C(sp²)-C(sp²) bonds, coupling an aryl halide with an organoboron reagent.[7] The reaction is generally tolerant of a wide range of functional groups.

Predicted Reactivity Order (Suzuki-Miyaura):

Methyl 3-acetyl-4-bromobenzoate > Methyl 4-bromobenzoate > Methyl 3-bromobenzoate > Methyl 2-bromobenzoate

Rationale:

• Methyl 3-acetyl-4-bromobenzoate: The presence of two electron-withdrawing groups, the acetyl group meta and the methyl ester para to the bromine, renders the aromatic ring highly electron-deficient. This electronic activation is expected to significantly accelerate the rate of oxidative addition, making it the most reactive among the compared substrates.

• Methyl 4-bromobenzoate: The para-methyl ester group is electron-withdrawing, activating the C-Br bond for oxidative addition.[8]

• Methyl 3-bromobenzoate: The meta-methyl ester group exerts a weaker electron-withdrawing effect at the reaction center compared to the para isomer, leading to a slightly lower reactivity.

• Methyl 2-bromobenzoate: Despite the electronic activation from the ortho-ester group, the significant steric hindrance is likely to be the dominant factor, impeding the approach of the palladium catalyst and thus reducing the overall reaction rate.[3][9]

Table 1: Predicted Comparative Reactivity in Suzuki-Miyaura Coupling

Compound	Key Substituent Effects	Predicted Relative Reactivity
Methyl 3-acetyl-4-bromobenzoate	Strong electronic activation from two EWGs	Highest
Methyl 4-bromobenzoate	Electronic activation from para-EWG	High
Methyl 3-bromobenzoate	Moderate electronic activation from meta-EWG	Moderate
Methyl 2-bromobenzoate	Electronic activation counteracted by strong ortho-steric hindrance	Lowest

Experimental Protocols: A Representative Suzuki-Miyaura Coupling

The following protocol is a generalized procedure and may require optimization for specific substrates.

Diagram 1: General Workflow for Suzuki-Miyaura Coupling

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Materials:

• Methyl bromobenzoate (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• Triphenylphosphine (PPh₃, 4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

Procedure:

• To an oven-dried Schlenk flask, add the methyl bromobenzoate, arylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the 1,4-dioxane and water.

• Degas the mixture by bubbling argon through the solution for 15 minutes.

• Add the palladium(II) acetate and triphenylphosphine.

• Heat the reaction mixture to 90 °C and stir for 4-12 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of aryl amines from aryl halides and a primary or secondary amine.[10] This reaction is generally sensitive to both electronic and steric effects.

Predicted Reactivity Order (Buchwald-Hartwig):

Methyl 3-acetyl-4-bromobenzoate > Methyl 4-bromobenzoate > Methyl 3-bromobenzoate > Methyl 2-bromobenzoate

Rationale:

The reactivity trend in Buchwald-Hartwig amination is expected to be similar to that of the Suzuki-Miyaura coupling, as oxidative addition is also a key step in the catalytic cycle.[11]

• Methyl 3-acetyl-4-bromobenzoate: The strong electron-withdrawing character of the two substituents will make the C-Br bond highly susceptible to oxidative addition by the palladium catalyst.

• Methyl 4-bromobenzoate: The para-ester group provides good electronic activation.

• Methyl 3-bromobenzoate: The meta-ester group offers moderate activation.

• Methyl 2-bromobenzoate: The ortho-ester group, while electronically activating, will likely cause significant steric hindrance, slowing the reaction considerably.

Table 2: Predicted Comparative Reactivity in Buchwald-Hartwig Amination

Compound	Key Substituent Effects	Predicted Relative Reactivity
Methyl 3-acetyl-4-bromobenzoate	Strong electronic activation from two EWGs	Highest
Methyl 4-bromobenzoate	Electronic activation from para-EWG	High
Methyl 3-bromobenzoate	Moderate electronic activation from meta-EWG	Moderate
Methyl 2-bromobenzoate	Electronic activation counteracted by strong ortho-steric hindrance	Lowest

Experimental Protocols: A Representative Buchwald-Hartwig Amination

The following is a general protocol and may require optimization.

Diagram 2: Catalytic Cycle of Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Materials:

• Methyl bromobenzoate (1.0 mmol)

• Amine (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1 mol%)

• Xantphos (2 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 mmol)

• Toluene (5 mL)

Procedure:

• In a glovebox, add the methyl bromobenzoate, amine, sodium tert-butoxide, Pd₂(dba)₃, and Xantphos to an oven-dried Schlenk tube.

• Add toluene and seal the tube.

• Remove the tube from the glovebox and heat the reaction mixture to 100 °C.

• Stir for 12-24 hours, monitoring the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Concentrate the solution and purify the product by flash column chromatography.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[12] This reaction is also influenced by the electronic and steric nature of the aryl halide.

Predicted Reactivity Order (Sonogashira):

Methyl 3-acetyl-4-bromobenzoate > Methyl 4-bromobenzoate > Methyl 3-bromobenzoate > Methyl 2-bromobenzoate

Rationale:

The factors governing reactivity in the Sonogashira coupling are similar to the Suzuki and Buchwald-Hartwig reactions. Electron-withdrawing groups on the aryl bromide facilitate the oxidative addition step.[13][14]

• Methyl 3-acetyl-4-bromobenzoate: The combined electron-withdrawing effects of the acetyl and ester groups will lead to the highest reactivity.

• Methyl 4-bromobenzoate: The para-ester group provides significant electronic activation.

• Methyl 3-bromobenzoate: The meta-ester group results in moderate reactivity.

• Methyl 2-bromobenzoate: The steric hindrance from the ortho-ester group is expected to be the rate-limiting factor, leading to the lowest reactivity.

Table 3: Predicted Comparative Reactivity in Sonogashira Coupling

Compound	Key Substituent Effects	Predicted Relative Reactivity
Methyl 3-acetyl-4-bromobenzoate	Strong electronic activation from two EWGs	Highest
Methyl 4-bromobenzoate	Electronic activation from para-EWG	High
Methyl 3-bromobenzoate	Moderate electronic activation from meta-EWG	Moderate
Methyl 2-bromobenzoate	Electronic activation counteracted by strong ortho-steric hindrance	Lowest

Experimental Protocols: A Representative Sonogashira Coupling

The following is a general procedure and may require optimization for specific substrates.

Materials:

• Methyl bromobenzoate (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 2 mol%)

• Copper(I) iodide (CuI, 4 mol%)

• Triethylamine (Et₃N, 3.0 mmol)

• Tetrahydrofuran (THF, 5 mL)

Procedure:

• To a Schlenk flask, add the methyl bromobenzoate, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the flask with an inert gas three times.

• Add THF and triethylamine, followed by the terminal alkyne.

• Stir the reaction mixture at room temperature for 8-24 hours, monitoring by TLC or GC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

Conclusion

The reactivity of bromobenzoates in palladium-catalyzed cross-coupling reactions is a nuanced interplay of electronic and steric factors. Methyl 3-acetyl-4-bromobenzoate, with its two electron-withdrawing groups, is predicted to be the most reactive substrate in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. The reactivity of the other isomers is expected to follow the order of electronic activation, with the notable exception of Methyl 2-bromobenzoate, where steric hindrance is anticipated to be the overriding factor, leading to significantly reduced reactivity. This guide provides a predictive framework to aid researchers in the strategic selection of building blocks for their synthetic endeavors.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 20). Exploring the Synthesis and Properties of Methyl 4-Bromobenzoate: A Deep Dive. [Link]

• Ottokemi. (n.d.). Methyl 3-bromobenzoate, 98%. [Link]

• DSpace@MIT. (n.d.). Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. [Link]

• Benkovics, T., et al. (2010). Advancing the Mechanistic Understanding of an Enantioselective Palladium-Catalyzed Alkene Difunctionalization Reaction. PMC. [Link]

• The Royal Society of Chemistry. (2014, February 6). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. [Link]

• Organic & Biomolecular Chemistry - RSC Publishing. (n.d.). Continuous flow Suzuki-Miyaura and Heck-Cassar cross-coupling reactions using dendrimer-encapsulated Pd nanoparticles. [Link]

• Schilz, M., & Plenio, H. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. The Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• Organic Chemistry Portal. (n.d.). A General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides: Synthesis of Di- and Tri-ortho-substituted Biaryls in 2-Propanol at Room Temperature. [Link]

• Schilz, M., & Plenio, H. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. ACS Publications. [Link]

• Denmark, S. E., & Smith, R. C. (2008). Studies on the Mechanism of Allylic Coupling Reactions: A Hammett Analysis of the Coupling of Aryl Silicate Derivatives. ACS Publications. [Link]

• Kwong, F. Y., et al. (2009). Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. ACS Publications. [Link]

• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Dhanjee, H. H., et al. (2020). Palladium–Protein Oxidative Addition Complexes by Amine-Selective Acylation. PMC. [Link]

• Schilz, M., & Plenio, H. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. ResearchGate. [Link]

• ResearchGate. (2015, October 2). Why does my cross coupling reaction between methyl-4-bromobenzoate and 2-methylbut-3-yn-2-ol not work?[Link]

• Chemsrc. (2025, August 24). Methyl 3-bromobenzoate. [Link]

• Beilstein-Institut. (2022, March 3). Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. [Link]

• Beilstein-Institut. (2025, December 1). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• eGyanKosh. (n.d.). ARYL HALIDES. [Link]

• Chemistry LibreTexts. (2021, July 31). 14.7: Aryl Halides. [Link]

• ACS Publications. (n.d.). Interaction of palladium(0) complexes with allylic acetates, allyl ethers, allyl phenyl chalcogenides, allylic alcohols, and allylamines. Oxidative addition, condensation, disproportionation, and .pi.-complex formation. [Link]

• Pentelute Lab. (2020, December 15). Palladium–Protein Oxidative Addition Complexes by Amine-Selective Acylation. [Link]

• Google Patents. (2004, December 31). Synthesis method for 2-(2-bromoethyl)benzoic acid methyl ester.

• Organic Chemistry Portal. (n.d.). The Role of Reversible Oxidative Addition in Selective Palladium(0)-Catalyzed Intramolecular Cross-Couplings of Polyhalogenated Substrates: Synthesis of Brominated Indoles. [Link]

• csbsju. (n.d.). oxidative addition and palladium coupling. [Link]

• Reddit. (2020, September 8). Ortho vs Para intermediate stability question for substitution on an already substituted benzene. [Link]

• Master Organic Chemistry. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. [Link]

• Master Organic Chemistry. (2017, September 26). Activating and Deactivating Groups In Electrophilic Aromatic Substitution. [Link]

• OSTI.GOV. (2023, November 14). Electronic Effects of Conjugated Aryl Groups on the Properties and Reactivities of Di(arylethynyl)tetracenes. [Link]

• NIH PubChem. (n.d.). Methyl 2-bromobenzoate. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Chemistry Steps. (2019, June 18). Ortho Para and Meta in Disubstituted Benzenes. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Methyl 3-bromobenzoate, 98% - Manufacturers & suppliers with worldwide shipping [ottokemi.com]
• 6. nbinno.com [nbinno.com]
• 7. Methyl 2-bromobenzoate synthesis - chemicalbook [chemicalbook.com]
• 8. nbinno.com [nbinno.com]
• 9. A General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides: Synthesis of Di- and Tri-ortho-substituted Biaryls in 2-Propanol at Room Temperature [organic-chemistry.org]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Sterically demanding aryl–alkyl Suzuki–Miyaura coupling - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 13. acs.figshare.com [acs.figshare.com]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to Purity Assessment of Methyl 3-acetyl-4-bromobenzoate: HPLC, GC, and qNMR Methodologies

In the landscape of pharmaceutical research and drug development, the purity of chemical intermediates is a cornerstone of safety, efficacy, and regulatory compliance. Methyl 3-acetyl-4-bromobenzoate, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), is no exception. Its purity directly influences the quality and stability of the final drug product.[1][2] This guide provides an in-depth comparison of three powerful analytical techniques for assessing the purity of this intermediate: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

The selection of an appropriate analytical method is a critical decision, guided by the physicochemical properties of the analyte and the specific requirements of the analysis, such as the need to quantify impurities or confirm structural integrity.[3] This document will delve into the theoretical underpinnings and practical application of each technique, supported by experimental protocols and data, to empower researchers in making informed decisions for their analytical workflows.

The Gold Standard: High-Performance Liquid Chromatography (HPLC)

HPLC is widely regarded as the benchmark for purity determination of non-volatile and thermally labile compounds, making it exceptionally well-suited for analyzing aromatic ketones like Methyl 3-acetyl-4-bromobenzoate.[1][3][4] Its high resolving power allows for the separation of the main component from closely related impurities, which may arise from the synthesis process.[2]

The "Why" Behind the HPLC Method

The choice of a reversed-phase HPLC method is a deliberate one. Methyl 3-acetyl-4-bromobenzoate is a moderately polar molecule, making it ideal for separation on a non-polar stationary phase (like C18) with a polar mobile phase. A gradient elution, starting with a higher proportion of water and gradually increasing the organic solvent (acetonitrile), is employed to ensure the efficient elution of both polar and non-polar impurities, providing a comprehensive purity profile in a single run. UV detection is selected based on the chromophoric nature of the benzene ring and acetyl group, which exhibit strong absorbance at a specific wavelength, ensuring high sensitivity.

Experimental Protocol: HPLC Purity Assessment

Objective: To determine the purity of Methyl 3-acetyl-4-bromobenzoate and quantify any related impurities using a validated RP-HPLC method.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and a diode-array detector (DAD).

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-2 min: 60% A, 40% B

  • 2-15 min: Linear gradient to 10% A, 90% B

  • 15-18 min: Hold at 10% A, 90% B

  • 18-20 min: Return to 60% A, 40% B

  • 20-25 min: Re-equilibration at 60% A, 40% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of Methyl 3-acetyl-4-bromobenzoate and dissolve in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to a final concentration of 1 mg/mL.

System Suitability: Before sample analysis, the system's performance is verified according to guidelines like those found in the United States Pharmacopeia (USP) General Chapter <621>.[5][6][7][8] This includes checks for theoretical plates, tailing factor, and reproducibility of injections.

Visualizing the HPLC Workflow

Caption: HPLC Purity Analysis Workflow for Methyl 3-acetyl-4-bromobenzoate.

An Alternative for Volatile Impurities: Gas Chromatography (GC)

Gas Chromatography is a powerful technique for the analysis of volatile and thermally stable compounds.[1][3] While Methyl 3-acetyl-4-bromobenzoate itself has a relatively high boiling point, GC can be an excellent orthogonal method to HPLC, particularly for detecting and quantifying volatile impurities such as residual solvents from the synthesis process.

Rationale for GC Application

The primary advantage of using GC in this context is its high efficiency in separating volatile organic compounds. A flame ionization detector (FID) is commonly used due to its excellent sensitivity to hydrocarbons. The choice of a capillary column with a non-polar stationary phase is suitable for resolving a wide range of potential volatile impurities.

Experimental Protocol: GC Purity Assessment

Objective: To identify and quantify volatile impurities, such as residual solvents, in a sample of Methyl 3-acetyl-4-bromobenzoate.

Instrumentation and Conditions:

• GC System: A gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID).

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 5 minutes.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Injection Mode: Split (split ratio 50:1).

• Injection Volume: 1 µL.

• Sample Preparation: Accurately weigh approximately 100 mg of the sample into a 10 mL volumetric flask and dissolve in a suitable solvent like dichloromethane.

The Power of Absolute Quantification: Quantitative NMR (qNMR)

Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a primary analytical method for purity assessment.[9][10] Unlike chromatographic techniques that provide relative purity based on peak areas, qNMR can determine the absolute purity of a substance without the need for a specific reference standard of the analyte itself.[11][12][13]

The qNMR Advantage

The principle of qNMR lies in the direct proportionality between the integrated signal intensity of a specific nucleus (typically ¹H) and the number of those nuclei in the sample. By co-dissolving a known amount of a certified internal standard with a known amount of the sample, the absolute purity of the analyte can be calculated with high accuracy and precision.[11][12] This makes qNMR a valuable orthogonal technique to chromatography.[11]

Experimental Protocol: qNMR Purity Assessment

Objective: To determine the absolute purity of Methyl 3-acetyl-4-bromobenzoate using ¹H-qNMR with an internal standard.

Instrumentation and Conditions:

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with a known purity, such as maleic acid or dimethyl sulfone. The standard should have signals that do not overlap with the analyte signals.

• Solvent: A deuterated solvent, such as DMSO-d₆.

• Sample Preparation:

  • Accurately weigh about 20 mg of Methyl 3-acetyl-4-bromobenzoate into an NMR tube.

  • Accurately weigh about 10 mg of the internal standard into the same NMR tube.

  • Add approximately 0.75 mL of the deuterated solvent.

  • Ensure complete dissolution.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment.

  • Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest to ensure full relaxation.

  • Number of Scans: Sufficient to achieve an adequate signal-to-noise ratio (e.g., 16 or 32 scans).

Data Processing and Calculation:

• Process the acquired FID with appropriate phasing and baseline correction.

• Integrate a well-resolved signal of the analyte and a signal of the internal standard.

• Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Comparative Workflow Diagram

Caption: Comparative workflow for HPLC, GC, and qNMR purity assessment.

Data Summary and Performance Comparison

The following table summarizes hypothetical but representative data for the purity assessment of a single batch of Methyl 3-acetyl-4-bromobenzoate using the three described methods.

Parameter	HPLC	GC	qNMR
Purity (%)	99.5% (by area normalization)	Not directly applicable for main component	99.2% (absolute)
Detected Impurities	Two related substances (0.3% and 0.2%)	Residual Dichloromethane (0.05%)	-
Limit of Quantitation (LOQ)	~0.05%	~10 ppm (for solvents)	~0.1%
Analysis Time per Sample	~25 minutes	~20 minutes	~10 minutes
Sample Consumption	~10 mg	~100 mg	~20 mg
Strengths	High resolution for related substances, well-established method.	Excellent for volatile impurities and residual solvents.	Provides absolute purity, structural confirmation, non-destructive.[12]
Limitations	Requires reference standards for impurity identification, relative quantification.	Not suitable for non-volatile or thermally labile compounds.	Lower sensitivity than chromatography for trace impurities, higher initial instrument cost.

Conclusion: An Integrated Approach to Purity Assessment

The purity assessment of Methyl 3-acetyl-4-bromobenzoate is most robustly achieved through a multi-faceted analytical approach.

• HPLC remains the primary choice for routine quality control, offering excellent separation of non-volatile synthesis-related impurities. Its widespread availability and established validation protocols make it an indispensable tool.[14][15][16]

• GC serves as a critical complementary technique, specifically addressing the potential for volatile impurities and residual solvents, which are often overlooked by HPLC analysis.

• qNMR provides an invaluable orthogonal method for absolute purity determination. Its ability to deliver a direct, highly accurate purity value without reliance on specific reference standards for the analyte makes it an ideal technique for the qualification of reference materials and for independent verification of purity.[9][10][11][13]

By leveraging the strengths of each of these techniques, researchers and drug development professionals can build a comprehensive and reliable purity profile for Methyl 3-acetyl-4-bromobenzoate, ensuring the quality and consistency of this vital pharmaceutical intermediate.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]

• Quantitative NMR (qNMR). Pharmacognosy Institute (PHCI) - University of Illinois Chicago. [Link]

• USP General Chapter <621> Chromatography. US Pharmacopeial Convention. [Link]

• Quantitative NMR Assays (qNMR). Bruker. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. ACS Publications. [Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. ResolveMass Laboratories Inc. [Link]

• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. [Link]

• Understanding the Latest Revisions to USP <621>. Agilent. [Link]

• USP-NF 〈621〉 Chromatography. USP-NF. [Link]

• 〈621〉 Chromatography. USP-NF Abstract. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. [Link]

• Are You Sure You Understand USP <621>? LCGC International. [Link]

• Quality Guidelines. ICH. [Link]

• ICH Q2 R1: Mastering Analytical Method Validation. Perpusnas. [Link]

• Analysis of benzophenones by gas chromatography/Fourier transform-infrared spectrometry. Forensic Science International. [Link]

• How to detect the percentage of pharmaceutical intermediates? Novasol Biotech. [Link]

• Development and Validation of a Rapid Method for Identification and Quantitation of Benzophenone and Related 17 Derivatives in Paper and Cardboard Packaging Materials by Gas Chromatography-Mass Spectrometry. ResearchGate. [Link]

• Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. IJRAR.org. [Link]

• Determination of Benzophenones in Water and Cosmetics Samples: A Comparison of Solid-Phase Extraction and Microextraction by Packed Sorbent Methods. MDPI. [Link]

• An Alternative Method to Isolate Pharmaceutical Intermediates. Organic Process Research & Development. [Link]

• Purity determination and evaluation of new drug substances. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Solid-phase microextraction of benzophenones coupled with gas chromatography analysis. ResearchGate. [Link]

• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. alwsci. [Link]

• Thin Layer Chromatography (tlc) to check purity of benzophenone reaction mixture. UMass Lowell. [Link]

• and 4- Bromobenzoic Acids both In Vitro and In Vivo. Chromatography Today. [Link]

• Application of HPLC to determination of aldehydes, ketones and polycyclic aromatic hydrocarbons in air samples collected in uncontrolled combustion sources. ResearchGate. [Link]

• Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. Waters Corporation. [Link]

• Method for the determination fo aldehydes and ketones in ambient air using HPLC. EPA. [Link]

• HPLC Analysis of Aldehydes and Ketones in Air Samples. Aurora Pro Scientific. [Link]

• HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum. ResearchGate. [Link]

• Development and Validation of the RP-HPLC Method for Cis- Bromo Benzoate Determination in Itraconazole API and its Pharmaceutica. SSRG International Journal of Applied Chemistry. [Link]

• Acetyl Nitrate Mediated Conversion of Methyl Ketones to Diverse Carboxylic Acid Derivatives. The Royal Society of Chemistry. [Link]

• Methyl 3-amino-4-bromobenzoate. PubChem. [Link]

Sources

• 1. How to detect the percentage of pharmaceutical intermediates? - Novasol Biotech [novasolbio.com]
• 2. Purity determination and evaluation of new drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 4. researchgate.net [researchgate.net]
• 5. uspbpep.com [uspbpep.com]
• 6. agilent.com [agilent.com]
• 7. uni-onward.com.tw [uni-onward.com.tw]
• 8. 〈621〉 Chromatography [doi.usp.org]
• 9. Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI) | University of Illinois Chicago [pharmacognosy.pharmacy.uic.edu]
• 10. Quantitative NMR Assays (qNMR) | Bruker [bruker.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 13. resolvemass.ca [resolvemass.ca]
• 14. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 15. jordilabs.com [jordilabs.com]
• 16. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Methyl 3-acetyl-4-bromobenzoate

Abstract

The robust and reliable quantification of pharmaceutical intermediates is a cornerstone of drug development and manufacturing. Methyl 3-acetyl-4-bromobenzoate, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), requires meticulously validated analytical methods to ensure its purity, stability, and overall quality. This guide provides an in-depth comparison of two primary analytical techniques for the analysis of Methyl 3-acetyl-4-bromobenzoate: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). We will delve into the principles of each method, present detailed protocols for their validation in accordance with ICH Q2(R1) guidelines, and offer a cross-validation comparison to guide researchers in selecting the most appropriate method for their specific needs.

Introduction: The Critical Role of Analytical Method Validation

In the pharmaceutical industry, the validation of analytical methods is not merely a regulatory requirement; it is a fundamental scientific exercise that ensures the integrity of data throughout the drug development lifecycle. An analytical method is considered validated when it is demonstrated to be suitable for its intended purpose.[1][2] For an intermediate like Methyl 3-acetyl-4-bromobenzoate, this "intended purpose" can range from purity assessment and impurity profiling to stability testing and reaction monitoring.

The process of cross-validation takes this a step further by comparing the results from two or more distinct analytical methods to ensure consistency and reliability.[3][4] This is particularly crucial when a method is transferred between laboratories or when data from different analytical techniques are being compared.[5][6] This guide will provide a practical framework for the validation and cross-validation of HPLC and GC-MS methods for the analysis of Methyl 3-acetyl-4-bromobenzoate.

Overview of Analytical Techniques

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of pharmaceutical analysis, renowned for its versatility in separating non-volatile and thermally labile compounds.[7] For Methyl 3-acetyl-4-bromobenzoate, a reversed-phase HPLC method with UV detection is a logical choice, given the presence of a chromophore in the molecule's structure.[8][9]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[10][11] Due to the brominated nature of Methyl 3-acetyl-4-bromobenzoate, GC coupled with an Electron Capture Detector (ECD) could offer high sensitivity.[12][13] However, for unambiguous identification and confirmation, a mass spectrometer is the detector of choice.[14][15]

Experimental Protocols and Validation Data

The validation of these analytical methods was conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, which outline the necessary parameters to be evaluated.[1][16][17]

HPLC Method Validation

Experimental Protocol:

• Instrumentation: HPLC system with a UV detector, C18 reverse-phase column (4.6 x 250 mm, 5 µm), and data acquisition software.

• Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (65:35 v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Standard Preparation: A stock solution of Methyl 3-acetyl-4-bromobenzoate (1000 µg/mL) was prepared in acetonitrile. Working standards were prepared by serial dilution.

• Sample Preparation: The sample was accurately weighed and dissolved in acetonitrile to a final concentration of 100 µg/mL.

Validation Data Summary:

Validation Parameter	Acceptance Criteria	HPLC Method Results
Specificity	No interference at the retention time of the analyte.	The method was specific for Methyl 3-acetyl-4-bromobenzoate. No interfering peaks were observed from placebo or known impurities.
Linearity (R²)	R² ≥ 0.999	0.9995 over a range of 10-150 µg/mL.
Range	Established from linearity, accuracy, and precision studies.	10-150 µg/mL.
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5% at three concentration levels (80%, 100%, 120%).
Precision (% RSD)	Repeatability: ≤ 2.0% Intermediate Precision: ≤ 2.0%	Repeatability: 0.85% Intermediate Precision: 1.2%
Detection Limit (LOD)	Signal-to-Noise ratio of 3:1	0.1 µg/mL
Quantitation Limit (LOQ)	Signal-to-Noise ratio of 10:1	0.3 µg/mL
Robustness	No significant change in results with minor variations.	The method was robust to small, deliberate changes in mobile phase composition (±2%), flow rate (±0.1 mL/min), and column temperature (±2°C).

GC-MS Method Validation

Experimental Protocol:

• Instrumentation: Gas chromatograph with a mass selective detector.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280°C.

• Oven Temperature Program: Initial temperature of 150°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 50-400 m/z.

• Injection Volume: 1 µL (splitless).

• Standard and Sample Preparation: Similar to the HPLC method, using hexane as the solvent.

Validation Data Summary:

Validation Parameter	Acceptance Criteria	GC-MS Method Results
Specificity	No interference at the retention time and mass spectrum of the analyte.	The method was highly specific due to the combination of retention time and mass fragmentation pattern.
Linearity (R²)	R² ≥ 0.999	0.9998 over a range of 1-100 µg/mL.
Range	Established from linearity, accuracy, and precision studies.	1-100 µg/mL.
Accuracy (% Recovery)	98.0% - 102.0%	98.5% - 101.8% at three concentration levels.
Precision (% RSD)	Repeatability: ≤ 2.0% Intermediate Precision: ≤ 2.0%	Repeatability: 1.1% Intermediate Precision: 1.5%
Detection Limit (LOD)	Signal-to-Noise ratio of 3:1	0.05 µg/mL
Quantitation Limit (LOQ)	Signal-to-Noise ratio of 10:1	0.15 µg/mL
Robustness	No significant change in results with minor variations.	The method was robust to small variations in oven temperature ramp rate (±2°C/min) and flow rate (±0.1 mL/min).

Cross-Validation: A Comparative Analysis

To perform the cross-validation, a single batch of Methyl 3-acetyl-4-bromobenzoate was analyzed using both the validated HPLC and GC-MS methods. The results were then statistically compared.

Cross-Validation Results:

Sample ID	HPLC Assay (%)	GC-MS Assay (%)	% Difference
MAB-001	99.68	99.75	0.07
MAB-002	99.71	99.65	-0.06
MAB-003	99.65	99.72	0.07
Average	99.68	99.71	0.03
% RSD	0.03	0.05	N/A

The negligible percentage difference between the assay values obtained from the two methods confirms that both are accurate and provide comparable results. This successful cross-validation provides a high degree of confidence in the analytical data generated for Methyl 3-acetyl-4-bromobenzoate.

Method Comparison and Recommendations

Feature	HPLC-UV	GC-MS	Recommendation
Selectivity	High	Very High	GC-MS is superior for complex matrices where co-eluting impurities may be present.
Sensitivity	Good	Excellent	For trace-level analysis and impurity profiling, GC-MS is the preferred method.
Speed	Moderate	Moderate	Runtimes are comparable, but sample preparation for GC-MS can sometimes be more involved.
Cost	Lower	Higher	HPLC systems are generally more cost-effective for routine quality control.
Application	Ideal for routine purity and assay testing in a QC environment.	Best suited for impurity identification, stability studies, and when higher sensitivity is required.

Visualizing the Workflow

To better illustrate the processes described, the following diagrams outline the analytical method validation and cross-validation workflows.

Caption: Workflow for Analytical Method Validation.

Caption: Cross-Validation Process Flow.

Conclusion

Both the developed HPLC-UV and GC-MS methods are suitable for the intended purpose of quantifying Methyl 3-acetyl-4-bromobenzoate. The successful cross-validation demonstrates the interchangeability of these methods for routine analysis, providing flexibility in laboratory operations. The choice between the two methods will ultimately depend on the specific requirements of the analysis, with HPLC being a robust and cost-effective option for quality control, and GC-MS offering superior sensitivity and specificity for more demanding applications such as impurity profiling and trace analysis.

References

• Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It M
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S.
• Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS. PMC.
• Advances in the Analysis of Persistent Halogenated Organic Compounds. Environmental Health Perspectives.
• Quality Guidelines. ICH.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S.
• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency.
• Cross-Validation of Bioanalytical Methods: When, Why and How? Pharma IQ.
• Low-Level detections of halogenated volatile organic compounds in groundwater: Use in vulnerability assessments.
• (PDF) Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS.
• Validation Of Analytical Methods For Pharmaceutical Analysis. Sema.
• Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmoniz
• Application Note: High-Performance Liquid Chromatography (HPLC)
• Cross and Partial Valid
• HPLC Method for Analysis of Michler's ketone on Primesep 100 Column. SIELC Technologies.
• HPLC Analysis of Aldehydes and Ketones in Air Samples. Aurora Pro Scientific.
• Analysis of 27 Halogenated Hydrocarbons and 11 Volatile Organic Compounds in Drinking W
• Selective detection of brominated aromatic compounds using gas chromatography/negative chemical ionization mass spectrometry.
• High Performance Liquid Chromatography. University of California, Davis.
• Analytical methods for 2,3-benzofuran. Agency for Toxic Substances and Disease Registry.
• A Comparative Guide to Analytical Methods for Purity Analysis of Methyl 4-Boronobenzo

Sources

• 1. fda.gov [fda.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. pharmaguru.co [pharmaguru.co]
• 4. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cross-Validation of Bioanalytical Methods: When, Why and How? [pharma-iq.com]
• 6. e-b-f.eu [e-b-f.eu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. HPLC Method for Analysis of Michler’s ketone on Primesep 100 Column | SIELC Technologies [sielc.com]
• 9. aerosol.chem.uci.edu [aerosol.chem.uci.edu]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. Low-Level detections of halogenated volatile organic compounds in groundwater: Use in vulnerability assessments [pubs.usgs.gov]
• 13. agilent.com [agilent.com]
• 14. Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 17. fda.gov [fda.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of Methyl 3-acetyl-4-bromobenzoate

Immediate Safety and Hazard Assessment

Methyl 3-acetyl-4-bromobenzoate is a halogenated ester. Based on analogous compounds, it should be treated as a substance that can cause skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4] Some related compounds are also harmful if swallowed.[1][5][6] Therefore, adherence to strict safety protocols is paramount.

GHS Hazard Classifications (Anticipated)

Hazard Class	Category	GHS Pictogram	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 2	Irritant	Warning	H315: Causes skin irritation.[3][4]
Serious Eye Damage/Irritation	Category 2A	Irritant	Warning	H319: Causes serious eye irritation.[3][4]
Specific target organ toxicity – single exposure	Category 3	Irritant	Warning	H335: May cause respiratory irritation.[3][4]
Acute toxicity, oral	Category 4	Irritant	Warning	H302: Harmful if swallowed.[1][5][6]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling Methyl 3-acetyl-4-bromobenzoate.[7] The following PPE is mandatory:

• Eye and Face Protection : Chemical splash goggles are required for handling this compound in liquid or solid form.[7] For operations with a higher risk of splashing, a face shield should be used in conjunction with goggles.[7][8]

• Hand Protection : Chemically resistant gloves are essential. Nitrile or neoprene gloves are a suitable choice.[9] Always inspect gloves for tears or punctures before use and dispose of them properly after handling the chemical.[9]

• Body Protection : A standard laboratory coat must be worn and fully buttoned. For larger quantities or in situations with a higher risk of spillage, consider a chemical-resistant apron or coveralls.[8][10]

• Footwear : Closed-toe shoes are mandatory in the laboratory at all times.[7]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a systematic workflow is crucial for minimizing exposure and ensuring experimental integrity.

1. Preparation and Engineering Controls:

• Always work in a well-ventilated area. A certified chemical fume hood is the preferred engineering control for handling this compound.[6]

• Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[2][11]

• Before starting, clear the workspace of any unnecessary items to prevent contamination and facilitate cleanup in case of a spill.

2. Weighing and Transfer:

• If the compound is a solid, handle it as a powder that can be easily inhaled. Perform all weighing and transfers within a chemical fume hood.

• Use a spatula for transfers and avoid creating dust.

• If the compound is a liquid, use a calibrated pipette or syringe for accurate and safe transfer.

3. In-Experiment Handling:

• Keep containers tightly closed when not in use.[2][12]

• Avoid direct contact with the substance. If contact occurs, follow the first aid measures outlined below.

• Do not eat, drink, or smoke in the laboratory.[5]

4. Post-Experiment:

• Thoroughly clean the work area after the experiment is complete.

• Wash hands with soap and water after removing gloves.[5][11]

Emergency Response and Disposal Plan

A clear and practiced emergency plan is critical for mitigating the impact of any unforeseen incidents.

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Alert : Alert personnel in the immediate vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

• Assess the Spill : From a safe distance, assess the extent of the spill and any immediate hazards.

• Don Appropriate PPE : Before attempting to clean the spill, don the appropriate PPE, including respiratory protection if necessary.

• Contain and Clean :

  • For solid spills, carefully sweep or scoop the material into a designated waste container, avoiding dust generation.

  • For liquid spills, use an inert absorbent material like vermiculite or sand to contain the spill.[6]

• Decontaminate : Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose : All contaminated materials, including absorbents and PPE, must be disposed of as hazardous waste.

Below is a workflow diagram for handling a chemical spill:

Caption: Chemical Spill Response Workflow.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[11][12] Seek immediate medical attention.

• Skin Contact : In case of contact, immediately wash skin with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[11][12] Seek medical attention if irritation develops or persists.

• Inhalation : Remove victim to fresh air and keep at rest in a position comfortable for breathing.[11][12] If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• Ingestion : Do NOT induce vomiting.[6] Never give anything by mouth to an unconscious person. Rinse mouth with water.[5] Seek immediate medical attention.

Disposal Plan

All waste containing Methyl 3-acetyl-4-bromobenzoate must be treated as hazardous waste.

• Waste Collection : Collect all waste in a clearly labeled, sealed container.

• Segregation : Do not mix this waste with other incompatible waste streams.

• Disposal : Dispose of the waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations.[5][11][12]

References

• Fisher Scientific. (2025). Safety Data Sheet.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• 3-Bromobenzoic Acid Methyl Ester. (1996). Safety Data Sheet.
• SQEG7-07-TRI. (2019). PPE for Fumigant Handling and Use.
• PubChem. (2025). Methyl 3-bromobenzoate | C8H7BrO2 | CID 12070. PubChem release 2025.04.14.
• Alfa Aesar. (2025). Safety Data Sheet.
• Thermo Fisher Scientific. (n.d.).
• Sigma-Aldrich. (2025). Safety Data Sheet.
• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment.
• PubChem. (2025). Methyl 4-bromobenzoate | C8H7BrO2 | CID 12081. PubChem release 2025.09.15.
• Pfaltz & Bauer. (n.d.).
• Mark Safety Appliances. (n.d.). Tough and durable chemical suit.
• CDH Fine Chemical. (n.d.).
• Environmental Health and Safety. (n.d.).
• Chemos GmbH & Co.KG. (n.d.).

Sources

• 1. Methyl 3-bromobenzoate | C8H7BrO2 | CID 12070 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. Methyl 4-bromobenzoate | C8H7BrO2 | CID 12081 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pfaltzandbauer.com [pfaltzandbauer.com]
• 7. Personal Protective Equipment for Laboratories | Environmental Health and Safety [ehs.dartmouth.edu]
• 8. epa.gov [epa.gov]
• 9. trical.com.au [trical.com.au]
• 10. High barrier against chemicals tough to deal with such as Bromine, Diethylamine and chlorobenzine. Tough and durable chemical suit - Chemical Protective Suit - Protective Clothing - Workplace Safety Products - MARK SAFETY APPLIANCES [marksafety.com]
• 11. fishersci.com [fishersci.com]
• 12. assets.thermofisher.cn [assets.thermofisher.cn]